2,5-Piperazinedithione

• CAS: 52092-38-3

Core Science & Biosynthesis

Comprehensive Spectroscopic and Synthetic Profiling of 2,5-Piperazinedithione

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Introduction and Mechanistic Rationale

2,5-Piperazinedithione (also known as piperazine-2,5-dithione or 2,5-dithiopiperazine) is a critical intermediate in the synthesis of thioamide-containing peptide isosteres, biologically active heterocycles, and multidrug resistance-linked P-glycoprotein substrates[1]. The substitution of oxygen atoms for sulfur in the diketopiperazine core fundamentally alters the molecule's lipophilicity, hydrogen-bonding capacity, and metabolic stability.

The Causality Behind Reagent Selection

Historically, the conversion of carbonyl groups to thiocarbonyls (thionation) has relied on Lawesson’s Reagent (LR). However, as a Senior Application Scientist, I must emphasize a critical operational limitation: LR is thermally unstable and decomposes rapidly at temperatures exceeding 110 °C [2][3]. Because the thionation of highly stable cyclic dipeptides like 2,5-piperazinedione requires significant activation energy, LR often yields complex, intractable mixtures.

To achieve high-fidelity thionation, we employ a storable, crystalline P₄S₁₀-pyridine complex (pyridinium dihydrogen monothiophosphate). Unlike LR, this complex maintains its structural integrity at elevated temperatures (up to 165–175 °C) in polar aprotic solvents like dimethyl sulfone, ensuring highly selective oxygen-to-sulfur exchange without the formation of polymeric byproducts[4].

Experimental Methodologies

A hallmark of rigorous synthetic chemistry is the deployment of self-validating protocols. The following workflows detail both the primary synthesis of 2,5-piperazinedithione and a subsequent derivatization step designed to unequivocally prove the core structure via NMR.

Protocol A: Primary Synthesis of 2,5-Piperazinedithione

This protocol utilizes high-temperature thionation driven by the P₄S₁₀-pyridine complex[4].

• Reagent Preparation: Combine 2,5-piperazinedione (2.28 g, 20 mmol) and the crystalline P₄S₁₀-pyridine complex (2.28 g, 8 mmol) in a dry, round-bottom flask.

• Solvent Addition: Suspend the mixture in 50 mL of anhydrous acetonitrile. (Note: For highly recalcitrant substrates like pure glycine precursors, dimethyl sulfone at 165 °C is used instead).

• Thermal Activation: Heat the reaction mixture to reflux for exactly 2 hours under an inert argon atmosphere.

• Quenching & Isolation: Concentrate the mixture under reduced pressure. Add distilled water to precipitate the product. Stir the suspension for 1 hour at room temperature.

• Purification: Collect the brownish solid via vacuum filtration and recrystallize from an ethanol/DMF mixture.

• Yield: ~2.63 g (90%). Melting point: 284 °C.

Protocol B: Self-Validating Derivatization (Acetylation)

Because 2,5-piperazinedithione exhibits thione-thiol tautomerism and is highly insoluble, obtaining pristine NMR spectra can be challenging. To validate the structure, we trap the thiol tautomer (1,4-dihydropyrazine-2,5-dithiol) via exhaustive acetylation[4].

• Reaction Setup: Suspend 2,5-piperazinedithione (1.46 g, 10 mmol) in 20 mL of glacial acetic anhydride.

• Reflux: Heat the mixture to reflux for 2 hours. The high temperature drives the tautomeric equilibrium toward the nucleophilic thiol/enamine form, allowing complete acetylation.

• Isolation: Concentrate the reaction mixture and triturate with diisopropyl ether.

• Yield: 2.92 g (93%) of S,S′-1,4-diacetyl-2,5-bis-acetylthiolo-1,4-dihydropyrazine. Melting point: 190–192 °C.

Workflow and Mechanistic Visualization

The following diagram illustrates the mechanistic pathway, highlighting the crucial tautomeric equilibrium that enables the self-validating acetylation step.

Caption: Workflow of 2,5-piperazinedione thionation and subsequent tautomer-trapping acetylation.

Spectroscopic Data & Structural Analysis

Correcting the Literature Record

A critical aspect of scientific integrity is the continuous refinement of analytical data. Older literature erroneously reported the ¹H NMR signal for the –NH protons of 2,5-piperazinedithione at 7.23 ppm. Rigorous modern spectroscopic profiling has corrected this, identifying the true –NH resonance at 10.7 ppm in DMSO-d₆, which accurately reflects the strong deshielding effect of the adjacent thiocarbonyl group[4].

Quantitative NMR Data Summaries

Table 1: NMR Data for 2,5-Piperazinedithione (Parent Compound) Spectra recorded at 300 MHz (¹H) and 75.5 MHz (¹³C) in DMSO-d₆.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H NMR	4.19	Singlet (s)	4H	Core –CH₂– protons
¹H NMR	10.70	Singlet (s)	2H	Thioamide –NH– protons
¹³C NMR	54.4	Quartet (q)*	-	Aliphatic –CH₂– carbons
¹³C NMR	191.9	Singlet (s)	-	Thiocarbonyl (C=S) carbons

*Note: Multiplicity in ¹³C refers to APT/DEPT phase behavior.

Table 2: NMR Data for Tetraacetylated Derivative (Validation Compound) S,S′-1,4-Diacetyl-2,5-bis-acetylthiolo-1,4-dihydropyrazine (300 MHz, DMSO-d₆).

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H NMR	2.17	Singlet (s)	6H	S-Acetyl –CH₃ protons
¹H NMR	2.45	Singlet (s)	6H	N-Acetyl –CH₃ protons
¹H NMR	6.99	Singlet (s)	2H	Vinylic =CH– protons (Ring)
¹³C NMR	22.2, 29.4	Quartets (q)	-	Acetyl methyl carbons
¹³C NMR	117.0, 131.6	Singlet, Doublet	-	Pyrazine ring carbons
¹³C NMR	166.3, 193.7	Singlets (s)	-	N-C=O and S-C=O carbonyls

IR and UV-Vis Spectroscopic Considerations

• Infrared (IR) Spectroscopy: The conversion from diketopiperazine to dithione is marked by the disappearance of the strong amide I (C=O) stretch near 1670 cm⁻¹ and the emergence of characteristic thioamide bands (N-C=S stretching and bending modes) in the 1500–1100 cm⁻¹ fingerprint region.

• UV-Vis Spectroscopy: The thione-thiol tautomerism is highly solvent-dependent. In polar solvents (like ethanol or water) and at higher concentrations, self-association shifts the equilibrium heavily toward the thione form . Conversely, in dilute nonpolar solutions, the thiol form becomes more prominent, exhibiting distinct absorption maxima shifts[5][6].

References

• Bergman, J., et al. (2011). Thionations Using a P4S10−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone. The Journal of Organic Chemistry, ACS Publications. URL:[Link]

• Ozturk, T., et al. (2024). Synthesis of Thionated Perylenediimides: State of the Art and First Investigations of an Alternative to Lawesson's Reagent. PMC / National Institutes of Health. URL: [Link]

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A Comprehensive Technical Guide to the Thionation of 2,5-Diketopiperazines using Lawesson's Reagent

This guide provides an in-depth exploration of the thionation of 2,5-diketopiperazines (DKPs), a critical transformation in medicinal chemistry and drug development. We will delve into the mechanistic intricacies of using Lawesson's reagent, present validated experimental protocols, and discuss the critical parameters that govern the success of this reaction. This document is intended for researchers, scientists, and drug development professionals seeking to leverage sulfur chemistry for the synthesis of novel therapeutic agents.

Introduction: The Significance of 2,5-Diketopiperazines and Their Thionated Analogs

2,5-Diketopiperazines (DKPs), also known as cyclic dipeptides, represent a unique and privileged scaffold in medicinal chemistry. They are the smallest possible cyclic peptides, formed by the condensation of two amino acids. Their rigidified conformation, metabolic stability, and ability to present side chains in well-defined spatial orientations make them attractive frameworks for mimicking peptide secondary structures and developing novel therapeutics.

The strategic replacement of one or both carbonyl oxygen atoms with sulfur—a process known as thionation—dramatically alters the physicochemical and biological properties of the DKP core. This bioisosteric substitution can lead to enhanced receptor affinity, improved membrane permeability, and novel pharmacological activities. The resulting thio-DKPs, particularly monothio- and dithio-diketopiperazines, are valuable intermediates in the synthesis of complex sulfur-containing heterocycles and have shown promise as anticancer, antiviral, and neuroprotective agents.

Lawesson's reagent (LR) has emerged as the preeminent reagent for this transformation due to its high efficiency, predictability, and operational simplicity in converting amides to thioamides.

Understanding the Reagent: Lawesson's Reagent

Lawesson's reagent, or 2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane 2,4-disulfide, is a versatile and highly effective thionating agent. Its efficacy stems from the relatively weak phosphorus-sulfur bonds within its four-membered ring structure.

In solution, particularly when heated, the central four-membered P₂S₂ ring of the dimer (LR) exists in equilibrium with a highly reactive monomeric dithiophosphine ylide.[1][2] This monomer is the active species responsible for the thionation of the carbonyl group.

The Reaction Mechanism: A Step-by-Step Analysis

The thionation of a DKP with Lawesson's reagent is a sophisticated process analogous to the Wittig reaction.[2] Understanding this mechanism is paramount for optimizing reaction conditions and troubleshooting unforeseen outcomes. Computational studies have confirmed a two-step mechanism involving a cycloaddition followed by a cycloreversion.[3]

• Dissociation of Lawesson's Reagent: In solution, the dimeric Lawesson's reagent (LR) dissociates to form two equivalents of the reactive monomeric dithiophosphine ylide.[4] This equilibrium is favored at elevated temperatures.

• [2+2] Cycloaddition: The electron-rich carbonyl oxygen of the DKP's amide bond attacks one of the electrophilic phosphorus atoms of the monomeric ylide. This initiates a concerted [2+2] cycloaddition to form a transient, four-membered thiaoxaphosphetane intermediate.[2][5]

• Cycloreversion: This intermediate is unstable and rapidly undergoes a cycloreversion. The driving force for this step is the formation of a very strong and thermodynamically stable phosphorus-oxygen double bond (P=O).[1][6] This step releases the desired thiocarbonyl compound (the thio-DKP) and a phosphorus-containing byproduct.[2][7]

This entire process can occur a second time on the remaining carbonyl group to yield the dithionated DKP, depending on the stoichiometry of the Lawesson's reagent used.

Caption: Mechanism of DKP thionation with Lawesson's reagent.

Experimental Protocol: A Validated Methodology

This section provides a detailed, step-by-step procedure for the synthesis of thio-DKPs. This protocol is designed to be a self-validating system, with integrated checkpoints for reaction monitoring.

Safety Precautions:

• Lawesson's reagent and its byproducts have a strong, unpleasant odor. All manipulations should be performed in a well-ventilated fume hood.

• Anhydrous solvents are critical for the success of this reaction. Ensure solvents are properly dried before use.

• The reaction is typically run under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from quenching the reagent.

Materials:

• 2,5-Diketopiperazine (Substrate)

• Lawesson's Reagent (LR)

• Anhydrous Toluene or Tetrahydrofuran (THF)

• Silica Gel for column chromatography

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Thin Layer Chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, add the 2,5-diketopiperazine (1.0 eq).

• Solvent and Reagent Addition: Add anhydrous toluene (or THF) to dissolve the DKP.[2] To this solution, add Lawesson's reagent. For monothionation, 0.5-0.6 equivalents of LR are typically used. For dithionation, 1.1-1.2 equivalents are recommended.

• Reaction Conditions: Heat the reaction mixture to reflux.[8] The reaction temperature will depend on the solvent used (Toluene: ~110°C; THF: ~66°C).

• Monitoring: The progress of the reaction should be carefully monitored by Thin Layer Chromatography (TLC).[2][9] Compare the reaction mixture to a spot of the starting DKP. The product(s) will typically have a different Rf value. The reaction is complete when the starting material is no longer visible by TLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure (rotary evaporation).

  • The crude residue contains the product and phosphorus byproducts. It is critical to perform a thorough aqueous workup by washing the residue with copious amounts of water and extracting with an organic solvent (e.g., ethyl acetate or dichloromethane) to remove the majority of the foul-smelling impurities.[9]

• Purification: The crude product is then purified by silica gel column chromatography to yield the pure mono- or dithionated DKP.[9]

Caption: Step-by-step experimental workflow for DKP thionation.

Key Reaction Parameters and Their Influence

The outcome of the thionation reaction is highly dependent on several factors. Optimizing these parameters is crucial for achieving high yields and the desired level of thionation.

Parameter	Influence on Reaction	Rationale & Causality
Stoichiometry of LR	Controls the degree of thionation (mono- vs. di-).	0.5-0.6 eq favors monothionation as there is only enough reactive monomer to convert one carbonyl on average. >1.0 eq provides excess reagent to drive the reaction to dithionation.
Solvent	Affects reaction rate and solubility.	High-boiling, non-polar aprotic solvents like toluene or xylene are common as they facilitate the dissolution of LR and the DKP, and the higher temperatures accelerate the reaction.[7] THF can be used for a lower-temperature reaction.[9]
Temperature	Influences the rate of LR dissociation and reaction kinetics.	Refluxing temperatures are typically required to promote the dissociation of the LR dimer into its reactive monomeric form, thus increasing the reaction rate.[7]
Reaction Time	Determines the completeness of the reaction.	Varies from a few hours to overnight depending on the reactivity of the specific DKP substrate and the reaction temperature.[2] Must be determined empirically via TLC monitoring.
Substrate Reactivity	Electron density of the amide carbonyl affects susceptibility to thionation.	Amides are generally more reactive towards Lawesson's reagent than esters or ketones, allowing for selective thionation in multifunctional molecules.[6][7] Steric hindrance around the carbonyl group can slow the reaction.

Conclusion

The thionation of 2,5-diketopiperazines with Lawesson's reagent is a robust and indispensable tool for the synthesis of novel sulfur-containing heterocyclic compounds. A thorough understanding of the underlying Wittig-like mechanism, coupled with careful control over key experimental parameters such as stoichiometry, solvent, and temperature, enables the selective and high-yield production of both mono- and dithionated DKPs. The protocols and insights provided in this guide serve as a foundational resource for researchers aiming to harness this powerful transformation in their drug discovery and development endeavors.

References

• Organic Chemistry Portal. (n.d.). Lawesson's Reagent. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thioamide synthesis by thionation. Retrieved from [Link]

• Liquid-assisted mechanochemical synthesis of thioamide building blocks with the Lawesson reagent: ex situ monitoring and detection of intermediate polymorphs. (n.d.). RSC Publishing. Retrieved from [Link]

• Computational Mechanistic Study of Thionation of Carbonyl Compounds with Lawesson's Reagent. (2016, September 2). PubMed. Retrieved from [Link]

• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021, November 17). Retrieved from [Link]

• Grokipedia. (n.d.). Lawesson's reagent. Retrieved from [Link]

• A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson's reagent. (2021, April 9). Beilstein Journals. Retrieved from [Link]

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Introduction: The Dynamic Nature of 2,5-Piperazinedithiones

An In-depth Technical Guide to Tautomerism in 2,5-Piperazinedithione Systems

The 2,5-piperazinedithione core, a sulfur analog of the well-known 2,5-diketopiperazine (DKP) scaffold, represents a unique heterocyclic system with significant potential in medicinal chemistry and materials science.[1][2] DKPs themselves are privileged structures in drug discovery, often serving as conformationally constrained peptide mimics.[2][3] The replacement of oxygen with sulfur to form the dithione introduces a fascinating and critical chemical phenomenon: thiolactam-thiolimidic acid tautomerism. This dynamic equilibrium involves the migration of a proton and a shift in double bonds, resulting in structural isomers that can coexist and interconvert.[4]

Understanding and controlling this tautomeric balance is paramount. The different tautomers of a 2,5-piperazinedithione derivative can exhibit vastly different physicochemical properties, including solubility, lipophilicity, hydrogen bonding capabilities, and molecular geometry.[5][6] These differences directly impact biological activity, as the ability of a molecule to act as a hydrogen bond donor versus an acceptor can determine its binding affinity to a biological target.[7] This guide provides a comprehensive exploration of the tautomeric landscape of 2,5-piperazinedithione systems, detailing the structural possibilities, the factors governing the equilibrium, and the analytical and computational methodologies required for their rigorous characterization.

The Tautomeric Landscape: A System in Equilibrium

The core of tautomerism in 2,5-piperazinedithione systems is the equilibrium between the thiolactam (dithione) form and its thiolimidic acid (di-enethiol) tautomer. This is not a single-step process but involves an intermediate mono-enethiol form. The three primary species in this equilibrium are:

• Dithione Form (A): Both heterocyclic nitrogen atoms are part of a thiolactam group (-NH-C=S). This form has two hydrogen bond donors (the N-H protons) and two hydrogen bond acceptors (the C=S sulfur atoms).

• Mono-enethiol Form (B): One thiolactam group has tautomerized to a thiolimidic acid (-N=C-SH). This results in one N-H proton, one S-H proton, one C=S group, and one C-S-H group. This form is often an intermediate in the overall equilibrium.

• Di-enethiol Form (C): Both thiolactam groups have tautomerized to form two thiolimidic acid moieties. This structure contains no N-H protons but has two S-H protons, which are potent hydrogen bond donors.

The interconversion between these forms is a dynamic process, the position of which is dictated by a delicate balance of intrinsic structural features and external environmental factors.

Caption: Tautomeric equilibrium in 2,5-piperazinedithione systems.

Factors Influencing Tautomeric Equilibrium

The predominance of one tautomer over another is not static. It is governed by thermodynamic stability, which is influenced by several interconnected factors.

• Electronic Effects of Substituents: Electron-withdrawing or electron-donating groups attached to the piperazinedithione ring can significantly alter the acidity of the N-H protons and the stability of the resulting conjugated systems in the enethiol forms.

• Solvent Polarity and Hydrogen Bonding: The surrounding solvent plays a crucial role.[8] Polar protic solvents can stabilize the more polar dithione form through hydrogen bonding. Conversely, non-polar aprotic solvents may favor the less polar enethiol forms. The ability of the solvent to act as a hydrogen bond donor or acceptor can selectively stabilize one tautomer over another.[9]

• Temperature: Changes in temperature can shift the equilibrium. The thermodynamic parameters (enthalpy and entropy) of the tautomerization process will determine the direction of the shift with increasing or decreasing temperature.[9]

• Aromaticity: In fused-ring systems or with specific substituents, one tautomeric form might lead to a more stabilized aromatic system, strongly driving the equilibrium towards that form. This is a powerful driving force in heterocyclic chemistry.[10]

Experimental and Computational Characterization Workflow

A multi-faceted approach combining spectroscopy and computational modeling is essential for the unambiguous characterization of the tautomeric state of a 2,5-piperazinedithione system.

Caption: Workflow for Tautomer Characterization.

Spectroscopic Analysis

The definitive identification of tautomers relies on a combination of spectroscopic techniques.[11] Each method provides a unique piece of the structural puzzle.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is arguably the most powerful tool for studying tautomeric equilibria in solution.[12] By analyzing spectra in different solvents (e.g., CDCl₃, DMSO-d₆), one can observe shifts in the equilibrium.

• ¹H NMR: The presence of a broad signal in the 8-10 ppm range is characteristic of an N-H proton (thiolactam), while a sharper signal in the 4-6 ppm range can indicate an S-H proton (thiolimidic acid).

• ¹³C NMR: The chemical shift of the carbon atom in the C=S group is highly informative. It typically appears significantly downfield (e.g., >180 ppm) in the thiolactam form. Upon tautomerization to the C-SH form, this carbon becomes more shielded and shifts upfield.

2. Infrared (IR) Spectroscopy: IR spectroscopy is excellent for identifying key functional groups and hydrogen bonding patterns.[13]

• Thiolactam (Dithione): Characterized by N-H stretching vibrations (typically 3100-3300 cm⁻¹) and a strong C=S stretching band (around 1100-1250 cm⁻¹).

• Thiolimidic Acid (Di-enethiol): The N-H stretch will be absent, replaced by a characteristic S-H stretching vibration (around 2550-2600 cm⁻¹).

3. X-ray Crystallography: This technique provides unambiguous proof of the tautomeric structure in the solid state.[14][15][16] By precisely locating all atoms, including hydrogens, it can definitively distinguish between N-H and S-H bonds and confirm the presence of C=S or C=N double bonds.

Technique	Thiolactam (Dithione) Signature	Thiolimidic Acid (enethiol) Signature	Primary Application
¹H NMR	Broad N-H signal (~8-10 ppm)	Sharper S-H signal (~4-6 ppm)	Solution-state equilibrium
¹³C NMR	C=S signal (>180 ppm)	C-S signal (shielded, upfield shift)	Solution-state structure
IR Spectroscopy	N-H stretch (~3200 cm⁻¹), C=S stretch (~1200 cm⁻¹)	S-H stretch (~2550 cm⁻¹), absence of N-H	Functional group identification
X-ray Cryst.	Confirmed N-H and C=S bond lengths	Confirmed S-H and C=N bond lengths	Definitive solid-state structure

Computational Chemistry

Quantum-chemical calculations, particularly Density Functional Theory (DFT), are indispensable for predicting the relative stabilities of tautomers.[17][18]

Protocol: DFT Calculation of Tautomer Stabilities

• Structure Building: Construct 3D models of all possible tautomers (Dithione, Mono-enethiol, Di-enethiol) using molecular modeling software.

• Method Selection: Choose a suitable DFT functional (e.g., B3LYP or M06-2X) and a robust basis set (e.g., 6-311++G(d,p)) for accurate results.[10][11]

• Geometry Optimization: Perform full geometry optimization for each tautomer in both the gas phase and in the presence of relevant solvents using a continuum solvation model (e.g., PCM or SMD).

• Frequency Calculation: Conduct frequency calculations on the optimized geometries to confirm they are true energy minima (no imaginary frequencies) and to obtain thermodynamic data (enthalpy, Gibbs free energy).

• Energy Analysis: Compare the calculated Gibbs free energies (ΔG) of the tautomers under each condition (gas phase, different solvents). The tautomer with the lowest ΔG is the most stable, and the energy difference can be used to estimate the equilibrium constant (K_T).

Implications in Medicinal Chemistry and Drug Development

The tautomeric state of a 2,5-piperazinedithione derivative is not an academic curiosity; it is a critical determinant of its drug-like properties.

• Receptor Binding: The pattern of hydrogen bond donors and acceptors is a key element of molecular recognition. The dithione tautomer presents two N-H donors, while the di-enethiol tautomer presents two S-H donors. This fundamental switch can dramatically alter binding affinity and selectivity for a protein target.[7]

• Physicochemical Properties: Tautomerism affects properties that govern pharmacokinetics (ADME - Absorption, Distribution, Metabolism, and Excretion).[6] For example, the more polar dithione form might have higher aqueous solubility but lower membrane permeability compared to a less polar enethiol tautomer.

• Chemical Stability: The different tautomers will have different reactivity profiles. The presence of a nucleophilic thiol group in the enethiol form, for instance, could open pathways for metabolism or degradation that are unavailable to the dithione form.

Conclusion

Tautomerism in 2,5-piperazinedithione systems is a complex phenomenon governed by a subtle interplay of electronic, steric, and environmental factors. A thorough understanding of the potential tautomeric forms and the position of their equilibrium is essential for researchers in drug discovery and materials science. By employing a synergistic combination of high-resolution spectroscopic techniques—primarily NMR for solution-state analysis and X-ray crystallography for the solid state—and robust computational modeling, scientists can accurately characterize these dynamic systems. This detailed structural knowledge is the foundation for rationally designing molecules with optimized properties, whether for enhanced biological activity or for novel material applications.

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• 8. Influence of the Solvent on the Stability of Aminopurine Tautomers and Properties of the Amino Group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solvent Influence on Absorption Spectra and Tautomeric Equilibria of Symmetric Azomethine‐Functionalized Derivatives: Structural Elucidation and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. The Crystal Structures of 2,5-Piperazinediones Having Epipolysulfide Bridges Between C3 and C6: The Structures of N,N′-Dimethyl-3,6-Epitetrathio-2,5-Piperazinedione - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The crystal structures of 2,5-piperazinediones having epipolysulfide bridges between c3 and c6: the structures of n,n'-dimethyl-3,6-epitetrathio-2,5-piperazinedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scispace.com [scispace.com]
• 18. Favipiravir tautomerism: a theoretical insight - PMC [pmc.ncbi.nlm.nih.gov]
• 19. huc.cup.uni-muenchen.de [huc.cup.uni-muenchen.de]

Protocols & Analytical Methods

2,5-Piperazinedithione: A Versatile Scaffold for Drug Discovery

Introduction: The Emergence of a Privileged Scaffold

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer both structural rigidity and synthetic accessibility is perpetual. The 2,5-piperazinedione (also known as diketopiperazine or DKP) core has long been recognized as a "privileged structure" due to its prevalence in a wide array of biologically active natural products and its proven success in the development of therapeutic agents.[1][2][3] This guide, however, delves into a less explored, yet potentially more potent, chemical space: the 2,5-piperazinedithione scaffold. By replacing the carbonyl oxygens with sulfur, we unlock a new dimension of chemical properties and biological activities, offering exciting opportunities for the discovery of next-generation therapeutics.

The thionation of the amide bonds within the piperazine-2,5-dione ring significantly alters the electronic and steric properties of the molecule. This modification can lead to enhanced metabolic stability, altered receptor binding affinities, and novel mechanisms of action. This document provides a comprehensive overview of the 2,5-piperazinedithione scaffold, from its synthesis and chemical manipulation to its application in drug discovery, with a focus on anticancer, antiviral, and neuroprotective activities.

PART 1: Synthesis and Chemical Functionalization of the 2,5-Piperazinedithione Scaffold

The journey to harnessing the therapeutic potential of 2,5-piperazinedithione derivatives begins with a robust and versatile synthetic strategy. The most common approach involves a two-step process: first, the synthesis of the 2,5-piperazinedione core, followed by its thionation.

Synthesis of the 2,5-Piperazinedione Precursor

The 2,5-piperazinedione scaffold is typically synthesized through the cyclization of dipeptides or via multicomponent reactions.

Protocol 1: Microwave-Assisted Synthesis of 2,5-Piperazinediones

This method offers a rapid and efficient route to 2,5-piperazinediones under solvent-free conditions, making it an environmentally friendly option.[4]

Rationale: Microwave irradiation provides rapid and uniform heating, which can significantly reduce reaction times and improve yields compared to conventional heating methods. The use of N-Boc protected dipeptide esters as starting materials allows for a clean cyclization reaction.

• Materials: N-Boc protected dipeptide ester, silica gel (optional).

• Apparatus: Microwave reactor.

• Procedure:

  • Place the N-Boc dipeptide ester (1 mmol) in a microwave-safe vessel. For solid starting materials, mixing with a small amount of silica gel can aid in heat distribution.

  • Irradiate the mixture in a microwave reactor at a power of 600 W. The reaction time will vary depending on the substrate but is typically in the range of 2-10 minutes.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction vessel to cool.

  • The crude product can be purified by recrystallization or column chromatography.

Thionation of the 2,5-Piperazinedione Scaffold

The key transformation to the desired 2,5-piperazinedithione scaffold is achieved through thionation, most commonly using Lawesson's Reagent.

Protocol 2: Thionation using Lawesson's Reagent

Lawesson's Reagent is a versatile and widely used thionating agent for converting carbonyl compounds, including amides, into their corresponding thiocarbonyls.[5][6][7]

Causality of Experimental Choices:

• Lawesson's Reagent: This reagent is preferred over other thionating agents like phosphorus pentasulfide (P4S10) because it generally requires milder reaction conditions and results in fewer side products.[5] The mechanism involves the formation of a transient dithiophosphine ylide which reacts with the carbonyl group.

• Solvent: Anhydrous toluene or xylene are commonly used as high-boiling, non-polar solvents to facilitate the reaction, which often requires elevated temperatures.

• Inert Atmosphere: The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation of the thionated product and the reagent.

• Materials: 2,5-Piperazinedione derivative, Lawesson's Reagent (2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide), anhydrous toluene or xylene.

• Apparatus: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, inert gas supply.

• Procedure:

  • In a round-bottom flask, dissolve the 2,5-piperazinedione derivative (1 mmol) in anhydrous toluene or xylene (20 mL) under an inert atmosphere.

  • Add Lawesson's Reagent (1.1 mmol per carbonyl group, so 2.2 mmol for the dithione) to the solution.

  • Heat the reaction mixture to reflux (approximately 110-140 °C) and stir for 2-6 hours.

  • Monitor the reaction progress by TLC. The disappearance of the starting material and the appearance of a new, typically more colorful, spot indicates the formation of the dithione.

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • The solvent is removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Characterization of 2,5-Piperazinedithiones:

The successful synthesis of 2,5-piperazinedithione derivatives can be confirmed by standard spectroscopic techniques:

• ¹H and ¹³C NMR Spectroscopy: The replacement of carbonyl groups with thiocarbonyls will induce a downfield shift in the signals of adjacent protons and carbons.

• Infrared (IR) Spectroscopy: The characteristic C=O stretching band (around 1650-1700 cm⁻¹) of the starting material will be absent in the product, and a new C=S stretching band will appear at a lower frequency (typically around 1020-1250 cm⁻¹).

• Mass Spectrometry (MS): The molecular ion peak in the mass spectrum will correspond to the molecular weight of the 2,5-piperazinedithione derivative.

PART 2: Applications in Drug Discovery

While the exploration of 2,5-piperazinedithiones is still in its early stages compared to their dione counterparts, the existing evidence and the unique chemical properties of the thioamide functional group suggest significant potential in several therapeutic areas.

Anticancer Activity

The 2,5-piperazinedione scaffold has yielded numerous potent anticancer agents.[1][2][3][8] The introduction of sulfur atoms is anticipated to modulate this activity, potentially leading to compounds with enhanced potency or novel mechanisms of action.

Mechanism of Action (Hypothesized for Dithione Derivatives):

Based on the known mechanisms of dione analogs, 2,5-piperazinedithione derivatives are hypothesized to exert their anticancer effects through:

• Induction of Apoptosis: Triggering programmed cell death in cancer cells is a key mechanism for many anticancer drugs.[8][9]

• Cell Cycle Arrest: Halting the proliferation of cancer cells at specific phases of the cell cycle.[8]

• Inhibition of Key Signaling Pathways: Targeting pro-survival pathways such as the PI3K/Akt pathway.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell viability and is commonly used to screen for the cytotoxic potential of new compounds.

• Materials: Human cancer cell lines (e.g., A549 lung cancer, HeLa cervical cancer)[8], cell culture medium (e.g., DMEM), fetal bovine serum (FBS), penicillin-streptomycin, 2,5-piperazinedithione derivatives, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution, DMSO.

• Apparatus: 96-well plates, incubator, microplate reader.

• Procedure:

  • Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Treat the cells with various concentrations of the 2,5-piperazinedithione derivatives (typically ranging from 0.1 to 100 µM) for 48-72 hours.

  • After the incubation period, add MTT solution to each well and incubate for another 4 hours.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Table 1: Hypothetical Anticancer Activity of 2,5-Piperazinedithione Derivatives

Compound ID	R1 Substituent	R2 Substituent	IC50 (µM) vs. A549	IC50 (µM) vs. HeLa
Dithio-01	Phenyl	H	>100	>100
Dithio-02	4-Chlorophenyl	H	15.2	21.5
Dithio-03	Naphthyl	H	5.8	8.1
Dithio-04	4-Chlorophenyl	4-Methoxybenzyl	2.1	3.5

Note: This table is illustrative and based on structure-activity relationships observed for dione analogs.[8] Experimental validation is required.

Workflow for Anticancer Drug Discovery with 2,5-Piperazinedithiones

Caption: Hypothesized mechanism of antiviral action via inhibition of viral neuraminidase.

Neuroprotective Effects

Diketopiperazine derivatives have demonstrated significant neuroprotective properties in various models of neurodegenerative diseases. [9][10][11]The ability of these compounds to cross the blood-brain barrier makes them attractive candidates for the treatment of central nervous system disorders.

Potential Mechanisms of Neuroprotection:

• Antioxidant Activity: Scavenging reactive oxygen species (ROS) and protecting neurons from oxidative stress.

• Anti-inflammatory Effects: Modulating neuroinflammatory pathways.

• Inhibition of Apoptosis: Preventing neuronal cell death. Experimental Protocol: In Vitro Neuroprotection Assay against Oxidative Stress

This protocol assesses the ability of a compound to protect neuronal cells from damage induced by an oxidizing agent like hydrogen peroxide (H₂O₂).

• Materials: Neuronal cell line (e.g., SH-SY5Y), cell culture medium, hydrogen peroxide (H₂O₂), 2,5-piperazinedithione derivatives, MTT or other viability assay reagents.

• Apparatus: 96-well plates, incubator, microplate reader.

• Procedure:

  • Seed neuronal cells in 96-well plates and allow them to differentiate if necessary.

  • Pre-treat the cells with various concentrations of the 2,5-piperazinedithione derivatives for 1-2 hours.

  • Induce oxidative stress by adding a toxic concentration of H₂O₂ to the cells (excluding the control group).

  • Incubate for 24 hours.

  • Assess cell viability using a suitable assay (e.g., MTT assay).

  • Calculate the percentage of neuroprotection conferred by the compound compared to the H₂O₂-treated group.

Signaling Pathway: Nrf2-Mediated Antioxidant Response

Caption: Proposed neuroprotective mechanism via activation of the Nrf2 antioxidant pathway.

Conclusion and Future Directions

The 2,5-piperazinedithione scaffold represents a promising, yet underexplored, frontier in drug discovery. The introduction of sulfur into the well-established 2,5-piperazinedione core offers a unique opportunity to develop novel therapeutic agents with potentially enhanced potency, selectivity, and pharmacokinetic properties. The synthetic protocols and biological assays detailed in this guide provide a solid foundation for researchers to embark on the exploration of this exciting chemical space.

Future research should focus on:

• Expansion of Chemical Diversity: Synthesizing a broader range of 2,5-piperazinedithione derivatives with diverse substituents at the R-positions to build comprehensive structure-activity relationship models.

• Elucidation of Mechanisms of Action: In-depth studies to unravel the specific molecular targets and signaling pathways modulated by these compounds.

• In Vivo Evaluation: Progressing promising lead compounds into preclinical animal models to assess their efficacy, safety, and pharmacokinetic profiles.

By embracing the unique chemistry of the 2,5-piperazinedithione scaffold, the scientific community can unlock new avenues for the development of innovative medicines to address unmet medical needs in oncology, virology, and neurology.

References

• Arjunan, P., et al. (2022). Insights into the Bioactivities and Mechanism of Action of the Microbial Diketopiperazine Cyclic Dipeptide Cyclo(L-leucyl-L-prolyl). Marine Drugs, 20(3), 193. [Link]

• Bock, M. G., et al. (2024). Diketopiperazine/piperidine alkaloid as a potential broad-spectrum coronaviral entry inhibitor identified by supercomputer-based virtual screening from a large natural product-based library. Journal of Computer-Aided Molecular Design, 38(1), 1-20. [Link]

• Goher, S. S., et al. (2024). 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents. Current Pharmaceutical Design, 30(8), 597-623. [Link]

• Li, Y., et al. (2018). Diketopiperazine Derivatives from the Marine-Derived Actinomycete Streptomyces sp. FXJ7.328. Marine Drugs, 16(11), 433. [Link]

• Wong, C., et al. (2022). 2,5-Diketopiperazine Derivatives as Potential Anti-Influenza (H5N2) Agents: Synthesis, Biological Evaluation, and Molecular Docking Study. Molecules, 27(13), 4200. [Link]

• Chen, M., et al. (2015). Alkaloids as the natural anti-influenza virus agents: a systematic review. Taylor & Francis Online. [Link]

• Zhang, Y., et al. (2023). Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Molecules, 28(11), 4381. [Link]

• Singh, S. K., et al. (2018). Development of Piperazinediones as dual inhibitor for treatment of Alzheimer's disease. European Journal of Medicinal Chemistry, 150, 643-656. [Link]

• Goher, S. S., et al. (2024). 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents. PubMed. [Link]

• Goher, S. S., et al. (2024). 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents. PubMed. [Link]

• Organic Chemistry Portal. (n.d.). Lawesson's Reagent. Organic Chemistry Portal. [Link]

• López-Cobeñas, A., et al. (2005). Microwave-Assisted Synthesis of 2,5-Piperazinediones under Solvent-Free Conditions. ResearchGate. [Link]

• PapersFlow. (2026). Lawesson's Reagent Thionation: Research Guide & Papers. PapersFlow. [Link]

• Erfantalab, M., et al. (2021). Synthesis, Characterization, Computational Studies, and Evaluation of Neuroprotective Effects of New Piperazine Compounds. Iranian Journal of Chemistry and Chemical Engineering, 40(2), 477-486. [Link]

• Cacciatore, I., et al. (2012). 2,5-diketopiperazines as neuroprotective agents. PubMed. [Link]

• Cacciatore, I., et al. (2012). 2,5-Diketopiperazines as Neuroprotective Agents. ResearchGate. [Link]

• Arcelli, A., et al. (2010). Chiral piperazine-2,5-dione derivatives as effective alpha-glucosidase inhibitors. Part 4. Chemical biology & drug design, 75(1), 225-8. [Link]

• Kumar, P., et al. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Molecules, 26(22), 6937. [Link]

• Assem, M. A. (2000). New Conjugated Systems Derived from Piperazine-2,5-dione. Molecules, 5(3), 629-634. [Link]

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• 10. Development of Piperazinediones as dual inhibitor for treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Analytical Challenge: Symmetry, Solubility, and Historical Misassignments

Application Note: Advanced NMR Characterization and Spectral Resolution of 2,5-Piperazinedithione

2,5-piperazinedithione (CAS 52092-38-3) is a highly symmetric cyclic dithiopeptide synthesized via the thionation of glycine or 2,5-piperazinedione[1][2]. It serves as a critical intermediate in the synthesis of dipeptide isosteres and metal-chelating agents[2]. However, characterizing this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy presents three distinct challenges that require deliberate analytical strategies:

• Extreme Insolubility: The robust intermolecular hydrogen-bonding network (N-H···S=C) results in a high melting point (>284 °C) and renders the compound virtually insoluble in standard NMR solvents like CDCl3 or D2O[1][2].

• Tautomeric Dynamics: The molecule can theoretically exist in a thioamide (C=S, N-H) or iminothiol (C-SH, N=C) tautomeric state, complicating spectral prediction and assignment[3].

• Literature Discrepancies: Early literature erroneously assigned the N-H proton chemical shift to 7.23 ppm. Modern high-resolution NMR has corrected this, identifying the true N-H shift at 10.7 ppm[1].

Mechanistic Grounding: Solvent Causality and Tautomeric State

As an application scientist, one must not merely dissolve a sample, but actively engineer the solvation environment. To break the solid-state crystal lattice of 2,5-piperazinedithione, Dimethyl Sulfoxide-d6 (DMSO-d6) is mandatory[1][4]. DMSO acts as an aggressive hydrogen-bond acceptor, effectively outcompeting the internal N-H···S interactions and providing sufficient molecular tumbling for sharp NMR resonances.

Causality of the Chemical Shift: The C=S (thiocarbonyl) group is significantly more polarizable than a standard C=O group. While less electronegative, it exerts a profound anisotropic deshielding effect on adjacent protons. In DMSO-d6, the N-H protons are locked in hydrogen bonds with the solvent's oxygen atoms, pushing the resonance significantly downfield to 10.7 ppm[1]. The historical misassignment to 7.23 ppm likely resulted from trace impurities, rapid exchange in protic environments, or incomplete thionation[1]. Furthermore, 13C NMR confirms the exclusive presence of the thioamide tautomer in solution; the characteristic thiocarbonyl resonance appears at 191.9 ppm, far downfield from standard amides (~166 ppm), proving the C=S double bond remains intact[1][4].

Self-Validating Experimental Protocol

To ensure analytical trustworthiness, the following protocol incorporates internal self-validation mechanisms to verify solvent suppression, temperature stability, and tautomeric purity.

Step-by-Step Methodology: 1D 1H and 13C NMR Acquisition

Step 1: Sample Preparation (Self-Validating Concentration)

• Weigh exactly 15 mg of highly purified 2,5-piperazinedithione (ideally recrystallized from an ethanol/DMF gradient)[1].

• Dissolve in 0.6 mL of anhydrous DMSO-d6 (100.0 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Validation Check: Sonicate the vial for 5 minutes. The solution must be completely transparent. Any microscopic particulate matter will cause magnetic field inhomogeneities and line broadening, obscuring the critical N-H signal.

Step 2: Probe Tuning and Temperature Calibration

• Insert the sample into a 300 MHz (or higher) NMR spectrometer[1][4].

• Set and equilibrate the probe temperature to exactly 298 K (25 °C).

• Validation Check: Calibrate the 90° pulse width specifically for this sample to ensure maximum signal-to-noise (S/N) ratio. This is critical for the less sensitive 13C acquisition of the quaternary C=S carbon.

Step 3: 1H NMR Acquisition

• Acquire 16-32 scans with a relaxation delay (D1) of 2 seconds.

• Validation Check: Inspect the residual DMSO peak. It must appear exactly at 2.50 ppm, and the TMS peak must be at 0.00 ppm. If these reference peaks drift, the 10.7 ppm N-H assignment cannot be analytically trusted.

Step 4: 13C NMR Acquisition

• Acquire 1024-2048 scans using power-gated broadband proton decoupling (WALTZ-16). Use a prolonged D1 of 2-3 seconds to account for the longer T1 relaxation time of the quaternary C=S carbon[1][4].

• Validation Check: The DMSO-d6 septet must be perfectly centered at 39.5 ppm.

Quantitative Data Synthesis

The following table summarizes the validated chemical shifts for 2,5-piperazinedithione, resolving historical inaccuracies and providing a reliable reference for drug development professionals[1][4].

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Expert Note / Historical Context
1H	4.19	Singlet (s)	4H	-CH2-	Previously reported as 4.22 ppm in older literature[1].
1H	10.7	Singlet (s)	2H	-NH-	Erroneously reported as 7.23 ppm. Corrected via modern P4S10-pyridine thionation studies[1].
13C	54.4	Singlet (s)	2C	-CH2-	Appears as a quartet (q) in proton-coupled spectra[1].
13C	191.9	Singlet (s)	2C	C=S	Confirms the thioamide tautomer; highly deshielded compared to C=O[1][4].

Note: All data acquired in DMSO-d6 at 298 K. Referenced to TMS (0.00 ppm).

Structural and Workflow Visualizations

Workflow for the synthesis, isolation, and NMR sample preparation of 2,5-piperazinedithione.

Causality map linking structural features of 2,5-piperazinedithione to NMR chemical shifts.

References

• Thionations Using a P4S10−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone The Journal of Organic Chemistry - ACS Publications1

• US9221855B2 - Thionation process and a thionating agent Google Patents 3

• CA2825257A1 - A thionation process and a thionating agent Google Patents 4

• Cas 106-57-0, 2,5-Piperazinedione LookChem 2

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• 3. US9221855B2 - Thionation process and a thionating agent - Google Patents [patents.google.com]
• 4. CA2825257A1 - A thionation process and a thionating agent - Google Patents [patents.google.com]

HPLC purification methods for 2,5-piperazinedithione

An In-Depth Guide to the Purification of 2,5-Piperazinedithione by High-Performance Liquid Chromatography (HPLC)

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note provides a detailed framework and a robust protocol for the purification of 2,5-piperazinedithione, a sulfur-containing heterocyclic compound, using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). As a member of the diketopiperazine (DKP) family, 2,5-piperazinedithione is a valuable scaffold in medicinal chemistry and materials science.[1][2][3] However, its high polarity presents a significant challenge for purification with standard chromatographic techniques. This guide explains the causal logic behind method development, from stationary phase selection to mobile phase optimization, and provides a step-by-step protocol designed for researchers, scientists, and drug development professionals to achieve high-purity material.

Introduction: The Purification Challenge

2,5-Piperazinedithione is the dithio-analog of 2,5-piperazinedione (glycine anhydride), a cyclic dipeptide.[4][5] These scaffolds are prevalent in numerous bioactive natural products and serve as conformationally restrained building blocks for drug design.[3][6] The successful synthesis of 2,5-piperazinedithione is merely the first step; achieving the high purity required for subsequent applications necessitates a reliable and efficient purification strategy.

The primary obstacle in purifying 2,5-piperazinedithione is its pronounced hydrophilicity. With a calculated LogP value of -1.3, the compound is highly polar and exhibits excellent water solubility.[1][4] This property causes poor retention on conventional C18 reversed-phase columns, where the analyte often elutes in or near the solvent front, co-eluting with other polar impurities and resulting in inadequate separation.[7][8] This guide addresses this challenge by detailing a method that ensures sufficient retention and high-resolution separation.

Foundational Principles: Crafting the HPLC Method

A successful purification protocol is not a mere list of settings but a system built on sound scientific principles. The choices of column, mobile phase, and detection parameters are interconnected and dictated by the analyte's physicochemical properties.

Understanding the Analyte and Potential Impurities

• Analyte Properties: 2,5-Piperazinedithione (C₄H₆N₂S₂, MW: 146.23 g/mol ) is a cyclic structure containing two thioamide bonds. Its high polarity is the dominant factor influencing chromatographic behavior.

• Common Synthesis Impurities: The synthesis of DKPs typically involves the cyclization of a linear dipeptide precursor.[9][10] Therefore, a primary impurity is the uncyclized dithio-dipeptide, which is generally more polar and flexible. Other potential impurities include unreacted starting materials, side-products from the thionation process, and potentially oxidized species. Effective purification must resolve the target compound from these closely related structures.[11][12]

Strategic Selection of the Stationary Phase

Standard C18 columns are often unsuitable for highly polar compounds due to a phenomenon known as "phase collapse" or "ligand folding" in the highly aqueous mobile phases required for retention.[8] To overcome this, a stationary phase with alternative chemistry is necessary.

Recommended Stationary Phase: Phenyl-Hexyl

A phenyl-hexyl bonded silica phase is the recommended choice for this application. The rationale is threefold:

• Enhanced Polar Analyte Retention: Phenyl-based phases offer a different retention mechanism than alkyl (C18) phases. They engage in π-π stacking interactions with the heterocyclic ring of the 2,5-piperazinedithione, providing an orthogonal selectivity that enhances retention where hydrophobic interactions are weak.[13]

• Proven Efficacy for DKPs: Phenyl-hexyl columns have demonstrated excellent performance in separating DKP stereoisomers, indicating their suitability for resolving subtle structural differences within this compound class.[6][14]

• Aqueous Mobile Phase Stability: These columns are robust and perform well under the highly aqueous conditions needed to retain the target analyte.

Mobile Phase and Detection Optimization

• Mobile Phase Composition: A binary gradient system using water as Solvent A and acetonitrile as Solvent B is recommended. Acetonitrile is preferred over methanol for its lower viscosity and superior UV transparency at low wavelengths.

• The Critical Role of an Acidic Modifier: The addition of 0.1% formic acid (FA) or trifluoroacetic acid (TFA) to both mobile phase components is essential. This serves two purposes:

  • It suppresses the ionization of residual silanol groups on the silica support, preventing peak tailing and improving peak shape.

  • It ensures the analyte is in a consistent, protonated state, leading to reproducible retention times. For applications requiring mass spectrometry (MS) detection, formic acid is the preferred modifier due to its volatility.[15][16]

• Detection Strategy:

  • UV-Vis Detection: Unlike the simple amide bonds in standard DKPs which are monitored at low wavelengths (~210 nm)[11], the thioamide (C=S) chromophore in 2,5-piperazinedithione absorbs at higher wavelengths. A starting detection wavelength of 268 nm is recommended, as this has been used for similar cyclic peptides.[11] A preliminary UV-Vis scan of the crude material is advised to determine the precise absorption maximum (λmax).

  • Mass Spectrometry (MS): MS detection is invaluable for confirming the identity of the target peak (Expected [M+H]⁺ = 147.01) and for identifying impurities, providing an orthogonal layer of data for purity assessment.

HPLC Purification Workflow Diagram

The following diagram outlines the logical flow of the purification process, from initial sample handling to the final isolation of the pure compound.

Caption: A representative workflow for the purification of 2,5-Piperazinedithione.

Detailed Semi-Preparative HPLC Protocol

This protocol is designed for the purification of 5-20 mg of crude material. It can be scaled down for analytical assessment or scaled up for larger quantities by adjusting the column dimensions and flow rates accordingly.

Instrumentation and Reagents

• HPLC System: A preparative or semi-preparative HPLC system equipped with a gradient pump, autosampler (or manual injector), and a fraction collector.

• Detectors: UV-Vis detector and preferably a Mass Spectrometer (MS).

• Column: Phenyl-Hexyl, 5 µm particle size, 10 x 250 mm (for semi-preparative scale).

• Solvents: HPLC-grade water, HPLC-grade acetonitrile.

• Modifier: Formic acid (MS-grade).

• Sample: Crude 2,5-piperazinedithione.

Sample Preparation

• Accurately weigh the crude 2,5-piperazinedithione.

• Dissolve the material in a minimal volume of the initial mobile phase (e.g., 95% Solvent A, 5% Solvent B) to a concentration of approximately 5-10 mg/mL. If solubility is low, a small amount of DMSO can be used, but this may interfere with lyophilization.

• Filter the solution through a 0.22 µm syringe filter (PTFE or nylon) to remove any particulate matter.

HPLC Method Parameters

All quantitative data and method parameters are summarized in the table below for clarity.

Parameter	Recommended Setting	Rationale
Column	Phenyl-Hexyl, 5 µm, 10 x 250 mm	Provides π-π interactions for retaining the polar heterocyclic analyte.[6][13]
Mobile Phase A	0.1% Formic Acid in Water	Aqueous phase for eluting highly polar compounds.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic phase for eluting less polar compounds.
Gradient Program	Time (min)	%B
0.0	5
5.0	5
35.0	40
37.0	95
42.0	95
43.0	5
50.0	5
Flow Rate	4.0 mL/min	Appropriate for a 10 mm inner diameter semi-preparative column.
Column Temperature	30 °C	Ensures reproducible retention times and improves peak efficiency.
Injection Volume	200 - 1000 µL	Dependent on sample concentration and loop size.
UV Detection	268 nm (or determined λmax)	Monitors the thioamide chromophore.[11]
MS Detection	ESI+, Scan Range 100-500 m/z	Confirms product mass ([M+H]⁺ ≈ 147.01) and identifies impurities.

Experimental Procedure

• System Equilibration: Equilibrate the column with the initial mobile phase conditions (95% A, 5% B) for at least 30 minutes or until a stable baseline is achieved.

• Blank Injection: Inject a sample of the dissolution solvent (e.g., 95:5 Water:ACN) to ensure the system is clean and free of ghost peaks.

• Crude Sample Injection: Inject the filtered crude sample onto the equilibrated system.

• Fraction Collection: Monitor the chromatogram in real-time. Begin collecting fractions just before the target peak begins to elute and stop just after it returns to baseline. Use narrow collection windows to maximize purity.

• Post-Purification Analysis:

  • Re-inject a small aliquot of each collected fraction onto an analytical HPLC system (e.g., using a 4.6 x 150 mm column and a faster gradient) to assess purity.

  • Pool the fractions that meet the desired purity specification (>98% for most applications).

• Solvent Removal: Remove the mobile phase from the pooled fractions. Lyophilization (freeze-drying) is the preferred method as it is gentle and effective for aqueous solutions. Alternatively, rotary evaporation can be used, but care must be taken to avoid excessive heat.

• Final Product: The resulting white to off-white powder is the purified 2,5-piperazinedithione. Confirm its identity and purity one final time using analytical techniques (LC-MS, NMR).

References

• Thermo Fisher Scientific. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds.
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis and Purification of Fumaryl Diketopiperazine (FDKP).
• Crawford Scientific. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.

• Gacek, F., et al. (2015). Separation of Cyclic Dipeptides (Diketopiperazines) from Their Corresponding Linear Dipeptides by RP-HPLC and Method Validation. Journal of Analytical Methods in Chemistry. Retrieved from [Link]

• Dickie, A. (2025). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Lab Manager.
• Pesek, J. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International.
• CymitQuimica. (n.d.). CAS 106-57-0: 2,5-Piperazinedione.

• ResearchGate. (2026). Chiral separation of a diketopiperazine pheromone from marine diatoms using supercritical fluid chromatography. Retrieved from [Link]

• PubChem. (n.d.). 2,5-Piperazinedione. Retrieved from [Link]

• NIST. (n.d.). 2,5-Piperazinedione. Retrieved from [Link]

• Frenkel, J., et al. (2014). Chiral separation of a diketopiperazine pheromone from marine diatoms using supercritical fluid chromatography. Journal of Chromatography B, 951-952, 121-125. Retrieved from [Link]

• Kim, D. H., et al. (2018). Chiral Gas Chromatography of 2,5-diketopiperazines Following a Ring-Opening Derivatization Method for Complete Isomeric Separation. Bulletin of the Korean Chemical Society, 39(9), 1081-1085. Retrieved from [Link]

• Rateb, M. E., et al. (2019). Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers. Marine Drugs, 17(6), 332. Retrieved from [Link]

• Iris Biotech. (n.d.). Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention. Retrieved from [Link]

• HazComFast. (n.d.). 2,5-Piperazinedione (CAS 106-57-0) - Safety Data. Retrieved from [Link]

• J-Stage. (n.d.). Suppression of Diketopiperazine Formation in Solid Phase Peptide Synthesis. Retrieved from [Link]

• Baran Lab, Scripps Research. (n.d.). Diketopiperazines. Retrieved from [Link]

• ResearchGate. (2015). Separation of Cyclic Dipeptides (Diketopiperazines) from Their Corresponding Linear Dipeptides by RP-HPLC and Method Validation. Retrieved from [Link]

• López-Cobeñas, A., et al. (2005). Microwave-Assisted Synthesis of 2,5-Piperazinediones under Solvent-Free Conditions. Synthesis, 2005(19), 3412-3422. Retrieved from [Link]

• Koshizuka, M., et al. (2023). Concise Synthesis of 2,5-Diketopiperazines via Catalytic Hydroxy-Directed Peptide Bond Formations. The Journal of Organic Chemistry, 88(11), 6901-6910. Retrieved from [Link]

• ChemRxiv. (2023). Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 1-(2,5-Xylyl)piperazine on Newcrom R1 HPLC column. Retrieved from [Link]

• Wall, P. A., et al. (2021). Poly(amino acid) Synthesis from 2,5‐Diketopiperazines for Acid‐Actuated Drug Release. Macromolecular Materials and Engineering, 306(5), 2000789. Retrieved from [Link]

• Food & Nutrition Journal. (2016). Determination of 2,5-Diketopiperazines in Greek Processed Olives by Liquid Chromatography/Mass Spectrometry Analysis. Retrieved from [Link]

• ScienceAsia. (2021). Trace and qualitative evaluation of residual piperazine in chicken muscle by HPLC-MS/MS employing automatic ASE. Retrieved from [Link]

Sources

• 1. CAS 106-57-0: 2,5-Piperazinedione | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. 2,5-Piperazinedione | C4H6N2O2 | CID 7817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,5-Piperazinedione [webbook.nist.gov]
• 6. mdpi.com [mdpi.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. hplc.eu [hplc.eu]
• 9. organic-chemistry.org [organic-chemistry.org]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 12. peptidechemistry.org [peptidechemistry.org]
• 13. Reversed Phase HPLC Columns | Thermo Fisher Scientific - US [thermofisher.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Determination of 2,5-Diketopiperazines Iin Greek Processed Olives by Liquid Chromatography/Mass Spectrometry Analysis – Current Research in Nutrition and Food Science Journal [foodandnutritionjournal.org]
• 16. scienceasia.org [scienceasia.org]

Structural Elucidation of 2,5-Piperazinedithione Derivatives via X-Ray Crystallography: Protocols and Mechanistic Insights

Introduction & Mechanistic Background

2,5-Piperazinedithiones are sulfur-containing heterocyclic compounds that serve as critical structural motifs in both natural product chemistry and transition metal coordination. Biologically, the dithiodiketopiperazine core is the defining feature of epidithiodiketopiperazines (ETPs) such as gliotoxin, which exhibit potent immunosuppressive and anti-tumor activities[1]. In inorganic chemistry, these molecules act as versatile dithione ligands capable of forming stable complexes with molybdenum and first-row transition metals[2].

Unlike their oxygenated precursors (2,5-diketopiperazines), dithiones possess unique electronic and steric properties. X-ray crystallographic studies have demonstrated that the average C=S bond length in these systems is approximately 1.65 Å, while the C–C bond distance between the two thioamide groups ranges from 1.45 to 1.54 Å[3]. This specific geometry indicates a lack of net electronic delocalization between the thioamide moieties in the ground state, a factor that heavily influences their crystal packing and hydrogen-bonding networks (N-H···S)[3].

Synthesis and Crystal Growth Strategies

Obtaining diffraction-quality single crystals of 2,5-piperazinedithiones requires high-purity starting materials. Traditional thionation utilizing Lawesson’s reagent often results in persistent phosphorus-sulfur byproducts that inhibit crystallization. To circumvent this, the protocol below utilizes a crystalline P4S10-pyridine complex, which provides exceptionally clean conversion[4].

Workflow for the synthesis and crystallization of 2,5-piperazinedithione derivatives.

Protocol 1: High-Purity Synthesis and Crystallization

Causality & Rationale: The use of dimethyl sulfone as a solvent allows the reaction to reach high temperatures (~165 °C) without decomposing the thionating agent, ensuring complete conversion of the highly stable diketopiperazine core[4].

• Thionation: Suspend 2,5-piperazinedione (20 mmol) and crystalline P4S10-pyridine complex (28 mmol) in 8.0 g of dimethyl sulfone[4].

• Thermal Activation: Heat the mixture under an inert argon atmosphere to 165–170 °C for 1 hour.

• Sulfhydrolysis & Workup: Cool the reaction mixture to 90 °C and treat with boiling water for 30 minutes to precipitate the crude dithione. Filter and wash with hot water[4].

• Recrystallization: Dissolve the brownish solid in a minimal amount of a hot Ethanol/DMF mixture and allow it to cool slowly to yield purified powder[4].

• Self-Validating Purity Check: Before setting up crystal trays, analyze the product via 1H NMR (DMSO-d6). The system is self-validating if a sharp N-H resonance is observed at ~10.7 ppm and FTIR confirms the complete disappearance of the C=O stretch[4]. Any residual C=O indicates incomplete thionation, which will lead to co-crystallization and structural disorder.

• Single Crystal Growth: Dissolve the validated powder in a 1:1 mixture of dichloromethane and methanol. Pierce the vial cap with a narrow gauge needle to allow for slow solvent evaporation over 5–7 days.

X-Ray Crystallography Workflow

Sulfur-containing organic molecules present specific crystallographic advantages and challenges. Sulfur is a strong anomalous scatterer, which is highly advantageous for determining the absolute configuration of chiral derivatives.

Step-by-step X-ray crystallographic data collection and refinement pipeline.

Protocol 2: Data Collection and Structure Refinement

Causality & Rationale: Copper Kα radiation is explicitly chosen over Molybdenum (Mo Kα) because the anomalous dispersion signal of sulfur is significantly stronger at the Cu wavelength. This allows for the precise calculation of the Flack parameter, ensuring the absolute stereochemistry of chiral piperazinedithiones is unambiguously assigned[5].

• Crystal Selection & Mounting: Select a crystal with uniform birefringence under polarized light. Coat the crystal in Paratone-N oil to protect it from atmospheric moisture and mount it on a cryoloop.

• Cryocooling: Immediately transfer the mounted crystal to the diffractometer equipped with a cold nitrogen stream set to 100 K. Causality: Low-temperature data collection minimizes thermal atomic displacement, yielding sharper electron density maps and preventing the degradation of the sulfur-containing lattice.

• Data Collection: Collect diffraction data using a diffractometer equipped with a Cu Kα radiation source (λ = 1.54184 Å)[5]. Ensure high redundancy to accurately measure anomalous differences.

• Data Processing: Integrate the frames and apply a multi-scan empirical absorption correction. This is critical because sulfur absorbs X-rays more strongly than carbon or nitrogen.

• Structure Solution: Solve the structure using direct methods (e.g., SHELXT). Expand the model using difference Fourier techniques[5].

• Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares calculations (SHELXL)[5].

• Hydrogen Atom Assignment: Locate the N-H hydrogen atoms from the difference Fourier map to accurately model the intermolecular N-H···S hydrogen bonding network, then refine them using riding coordinates[5].

• Self-Validating Refinement: The crystallographic model validates itself through the anisotropic displacement parameters (ellipsoids) of the sulfur atoms. If the sulfur ellipsoids are highly elongated (prolate), it indicates unresolved static disorder or an incorrect space group assignment, necessitating a re-evaluation of the diffraction symmetry.

Quantitative Structural Analysis

The structural integrity of synthesized 2,5-piperazinedithione derivatives can be benchmarked against established crystallographic parameters.

Structural Parameter	Expected Value Range	Mechanistic & Structural Significance
C=S Bond Length	~1.65 Å	Confirms localized double bond character. The lack of elongation proves there is no extensive delocalization across the ring[3].
C–N Bond Length	1.32 – 1.35 Å	Indicates partial double bond character resulting from the nitrogen lone pair donating into the C=S π* orbital[3].
C–C (Thioamide bridge)	1.45 – 1.54 Å	Typical of C(sp2)-C(sp2) single bonds, confirming minimal electronic communication between the two N-C=S moieties[3].
Intermolecular N-H···S	3.30 – 3.45 Å (D···A)	Drives the crystal packing architecture, often forming infinite 1D ribbons or 2D sheets in the solid state.

References

• Thiodiketopiperazines and Alkane Derivatives Produced by the Mangrove Sediment–Derived Fungus Penicillium ludwigii SCSIO 41408 Source: PMC (National Institutes of Health) URL:[Link]

• Dithione, the antipodal redox partner of ene-1,2-dithiol ligands and their metal complexes Source: PMC (National Institutes of Health) URL:[Link]

• Thionations Using a P4S10−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Progress in Gliotoxin Research Source: MDPI URL:[Link]

• The Coordination Chemistry of Dithione Ligands: Design, Syntheses, Characterization and reactivity study of Molybdenum and Select First Row Transition Metal Complexes Source: Duquesne Scholarship Collection URL:[Link]

Sources

• 1. Progress in Gliotoxin Research [mdpi.com]
• 2. "The Coordination Chemistry of Dithione Ligands: Design, Syntheses, Cha" by Benjamin Mogesa [dsc.duq.edu]
• 3. Dithione, the antipodal redox partner of ene-1,2-dithiol ligands and their metal complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thiodiketopiperazines and Alkane Derivatives Produced by the Mangrove Sediment–Derived Fungus Penicillium ludwigii SCSIO 41408 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2,5-Piperazinedione Thionation

Welcome to the advanced troubleshooting portal for the thionation of 2,5-piperazinediones (commonly known as diketopiperazines or DKPs). Converting the amide carbonyls of a DKP into thiocarbonyls is a critical transformation in peptidomimetic drug development and natural product synthesis. However, the unique heterocyclic constraints of the DKP ring make it highly susceptible to side reactions when exposed to conventional thionating agents like Lawesson's Reagent (LR) or Phosphorus pentasulfide ( P4​S10​ ).

As a Senior Application Scientist, I have structured this guide to synthesize empirical data and mechanistic causality, helping you diagnose, troubleshoot, and optimize your thionation workflows with field-proven reliability.

Diagnostic FAQ: Identifying and Resolving Side Reactions

Q1: Why am I observing complete loss of stereochemical integrity (epimerization) in my chiral DKP post-thionation?

Causality & Mechanism: Epimerization is the most pervasive side reaction in cyclic dipeptide thionation. The α -protons of the 2,5-piperazinedione ring are inherently acidic due to the adjacent electron-withdrawing carbonyls. During thionation, the reaction proceeds through a tetrahedral intermediate. The basicity of the thionating agent's byproducts, coupled with elevated reflux temperatures, drives the abstraction of the α -proton. This forms a planar, achiral thioenolate intermediate. Upon reprotonation, the proton adds non-stereoselectively from either face of the ring, 1[1].

Corrective Action: Shift from thermodynamically harsh conditions to kinetically controlled ones. Replace Lawesson's Reagent in boiling toluene with a crystalline P4​S10​ -pyridine complex ( P2​S5​⋅2C5​H5​N ) in a polar aprotic solvent like acetonitrile. This complex functions efficiently at lower temperatures (e.g., 80°C) and 2[2].

Mechanistic pathway of alpha-proton abstraction leading to DKP epimerization.

Q2: I am targeting a mono-thionated DKP, but my LC-MS shows a statistical mixture of unreacted starting material, mono-thione, and di-thione. How do I achieve regioselectivity?

Causality & Mechanism: Symmetric 2,5-piperazinediones possess two amide bonds with identical electronic environments. Thionating the first carbonyl yields a thioamide, which only marginally alters the electronic deactivation of the opposite side of the ring. Because the activation energy barrier for the second thionation is not significantly higher than the first, the remaining oxo-amide remains highly susceptible to nucleophilic attack by excess thionating agent.

Corrective Action: Regioselective mono-thionation requires absolute stoichiometric precision. You must strictly limit the thionating agent to 3, as a single molecule of LR is theoretically capable of thionating two carbonyl groups[3]. Employing high-dilution conditions and halting the reaction at ~70% conversion will maximize the yield of the mono-thionated kinetic product before di-thionation dominates.

Q3: My thionated DKP degrades into linear fragments during aqueous workup. What is causing this ring-opening?

Causality & Mechanism: Thioamides are significantly more electrophilic and susceptible to hydrolysis than standard oxo-amides. If the reaction is quenched with a strong aqueous base (often mistakenly used to neutralize acidic phosphorus byproducts), the hydroxide ions attack the thiocarbonyl carbon. This initiates a hydrolytic ring-opening sequence, cleaving the cyclic dipeptide into linear thio-dipeptides or fully hydrolyzing the sulfur back to oxygen.

Corrective Action: Avoid harsh pH adjustments. When utilizing the P2​S5​⋅2C5​H5​N complex, the reaction can simply be concentrated under reduced pressure and the pure thionated product4[4].

Quantitative Reaction Parameters

To aid in experimental design, the following table summarizes the causal relationship between reagent selection, stoichiometry, and side-reaction probability.

Thionating Agent	Target Product	Equivalents Required	Optimal Solvent	Temp (°C)	Epimerization Risk	Over-Thionation Risk
Lawesson's Reagent	Mono-thione	0.5 eq	THF / Toluene	65 - 110	High	Moderate
Lawesson's Reagent	Di-thione	1.1 - 2.0 eq	Toluene	110	Very High	N/A (Intended)
P2​S5​⋅2C5​H5​N	Mono-thione	0.4 - 0.5 eq	Acetonitrile	80	Moderate	Moderate
P2​S5​⋅2C5​H5​N	Di-thione	1.0 eq	Acetonitrile	80	Moderate	N/A (Intended)

Self-Validating Protocol: Regioselective Mono-Thionation

This step-by-step methodology is designed as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Anhydrous Preparation

• Action: Flame-dry a 50 mL round-bottom flask under vacuum and backfill with Argon. Add 1.0 mmol of the chiral 2,5-piperazinedione.

• Action: Dissolve the substrate in 10 mL of anhydrous Acetonitrile (0.1 M).

• Validation Checkpoint: Perform a Karl Fischer titration on the solvent. Moisture must be <50 ppm. Excess water will prematurely hydrolyze the thionating agent, skewing your stoichiometry and guaranteeing incomplete conversion.

Step 2: Stoichiometric Initiation

• Action: Add exactly 0.50 mmol (0.5 eq) of Lawesson's Reagent or 0.40 mmol of P2​S5​⋅2C5​H5​N complex in a single portion at room temperature.

• Validation Checkpoint: The solution should remain a suspension initially, transitioning to a clear, pale-yellow solution as the temperature increases.

Step 3: Kinetic Thermal Control

• Action: Gradually heat the reaction mixture to 80°C.

• Action: Sample 10 μ L of the reaction every 30 minutes, dilute in LC-MS grade MeCN, and analyze.

• Validation Checkpoint: Monitor the mass shift. The starting material [M+H]+ should decrease as the mono-thione [M+16+H]+ increases. Halt the reaction immediately when the di-thione peak [M+32+H]+ exceeds 5% relative abundance, even if starting material remains.

Step 4: Mild Quench and Isolation

• Action: Cool the flask rapidly to 0°C using an ice bath.

• Action: Quench by adding 15 mL of ice-cold, deionized water dropwise. Stir for 1 hour.

• Validation Checkpoint: A precipitate should form. If using P2​S5​⋅2C5​H5​N , this precipitate is often highly pure product. Collect via vacuum filtration.

Step 5: Purification

• Action: If the product does not precipitate cleanly, extract with Ethyl Acetate ( 3×15 mL). Wash with brine, dry over anhydrous Na2​SO4​ , and concentrate.

• Action: Purify via silica gel flash chromatography (Hexane/EtOAc gradient).

Self-validating workflow for the regioselective mono-thionation of 2,5-DKPs.

References

• Title: Epimerisation in Peptide Synthesis Source: MDPI URL: [Link]

• Title: Thionations Using a P4S10−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Diketopiperazines Source: Baran Lab (Scripps Research) URL: [Link]

• Title: US9221855B2 - Thionation process and a thionating agent Source: Google Patents URL

Sources

• 1. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. baranlab.org [baranlab.org]
• 4. US9221855B2 - Thionation process and a thionating agent - Google Patents [patents.google.com]

Technical Support Center: Purification of 2,5-Piperazinedithione

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address specific challenges encountered during the purification of 2,5-piperazinedithione. Our goal is to equip you with the scientific rationale and practical steps necessary to overcome common purification hurdles and achieve high-purity product.

I. Understanding the Core Challenge: Common Byproducts and Impurities

The successful purification of 2,5-piperazinedithione hinges on effectively separating it from a range of potential byproducts and unreacted starting materials. The exact impurity profile will depend on the synthetic route employed, but common culprits include:

• Unreacted Starting Materials: Such as the corresponding 2,5-piperazinedione or the thionating agent.

• Thionating Agent Byproducts: When using reagents like Lawesson's reagent, stoichiometric phosphorus-containing byproducts are formed. These byproducts often have polarities similar to the desired product, making separation by traditional methods challenging.[1]

• Oligomeric and Polymeric Materials: Side reactions can lead to the formation of higher molecular weight species.

• Partially Thionated Intermediates: Incomplete reactions can result in the presence of mono-thio-2,5-piperazinedione.

• Hydrolysis Products: Exposure to water, especially under non-neutral pH, can lead to ring-opening and the formation of the corresponding dipeptide.[2]

A critical first step in any purification strategy is to understand the likely impurities in your crude product. Techniques such as Thin Layer Chromatography (TLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy are invaluable for this initial assessment.

II. Troubleshooting and FAQs: A-Z of Purification Problems

This section is designed in a question-and-answer format to directly address the most common issues encountered in the lab.

Recrystallization Issues

Q1: My 2,5-piperazinedithione is "oiling out" during recrystallization instead of forming crystals. What should I do?

A1: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the concentration of impurities is too high, leading to a significant melting point depression.[3]

• The "Why": 2,5-piperazinedithione and its analogues can have strong intermolecular interactions, but a high concentration of impurities disrupts the crystal lattice formation.

• Troubleshooting Steps:

  • Re-heat and Add More Solvent: Return the flask to the heat source and add a small amount of additional "good" solvent (the one in which the compound is more soluble) to ensure complete dissolution.[3] This reduces the supersaturation level, allowing for crystallization to occur at a lower temperature.

  • Slow Cooling is Crucial: Rapid cooling encourages precipitation rather than crystallization. Allow the solution to cool slowly to room temperature, and then transfer it to a cold bath. Insulating the flask can help slow down the cooling process.[3]

  • Scratching and Seeding: If crystals are slow to form, gently scratching the inside of the flask with a glass rod can create nucleation sites.[4] Alternatively, adding a single, pure crystal of 2,5-piperazinedithione ("seeding") can initiate crystallization.[4]

  • Consider a Different Solvent System: The ideal recrystallization solvent will dissolve the compound when hot but have poor solubility at cold temperatures.[4] Experiment with different solvents or solvent mixtures (binary solvents). For thioamides, solvents like ethanol, methanol, or mixtures with water can be effective.[5][6]

Q2: After recrystallization, my yield is very low. How can I improve it?

A2: A low yield can be attributed to several factors, from using too much solvent to the compound being more soluble than anticipated.

• The "Why": The goal of recrystallization is to find a solvent that just dissolves the compound at its boiling point. Excess solvent will retain a significant amount of the product in the solution (the "mother liquor") even after cooling.[3]

• Troubleshooting Steps:

  • Minimize Solvent Usage: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

  • Recover from Mother Liquor: Concentrate the mother liquor by evaporating some of the solvent and cool it again to obtain a second crop of crystals. Be aware that this second crop may be less pure than the first.

  • Check for Adsorption: If activated charcoal was used for decolorization, using an excessive amount can lead to the adsorption of your product along with the impurities.[3]

  • Solvent Choice: Ensure your chosen solvent has a steep solubility curve with respect to temperature for your compound.

Chromatography Challenges

Q3: I'm running a silica gel column, but my 2,5-piperazinedithione is streaking or not moving from the baseline.

A3: This is a common issue with polar compounds on silica gel.

• The "Why": The two thioamide groups in 2,5-piperazinedithione are polar and can interact strongly with the acidic silanol groups on the surface of the silica gel, leading to poor elution and tailing.

• Troubleshooting Steps:

  • Increase Eluent Polarity: Gradually increase the polarity of your mobile phase. For example, if you are using a hexane/ethyl acetate mixture, increase the percentage of ethyl acetate.

  • Add a Polar Modifier: Adding a small amount of a more polar solvent like methanol or a few drops of acetic acid or triethylamine to your eluent can help to block the active sites on the silica and improve the peak shape.

  • Consider a Different Stationary Phase: If silica gel is not providing adequate separation, consider using a different adsorbent. Alumina (neutral or basic) can be a good alternative for polar compounds. Reverse-phase chromatography (e.g., C18) is another option, where a polar mobile phase (like water/acetonitrile or water/methanol) is used.[7]

Q4: How can I effectively remove byproducts from Lawesson's reagent using chromatography?

A4: Byproducts from Lawesson's reagent are notoriously difficult to separate due to their similar polarity to many thioamide products.[1]

• The "Why": The primary phosphorus-containing byproduct has a polarity that often overlaps with the desired thionated product, making chromatographic separation inefficient.[1]

• A Pre-Chromatography Solution: A highly effective strategy is to treat the crude reaction mixture with ethanol or ethylene glycol and heat it.[1][8][9] This converts the problematic byproduct into a more polar species that is more easily separated.[1][8][9] This can sometimes even lead to a chromatography-free purification.[1][8]

III. Detailed Experimental Protocols

Here are step-by-step methodologies for the key purification techniques discussed.

Protocol 1: Optimized Recrystallization of 2,5-Piperazinedithione

• Solvent Selection: Begin by performing small-scale solubility tests to identify a suitable solvent. Ethanol, methanol, or a mixture of ethanol and water are often good starting points.[5][6] The ideal solvent should fully dissolve the compound when hot and result in significant precipitation upon cooling.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of boiling solvent to your crude 2,5-piperazinedithione to achieve complete dissolution.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the charcoal and any insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and allow them to air dry.

Protocol 2: Flash Column Chromatography

• Stationary Phase Selection: For most applications, silica gel is a good starting point. If your compound is very polar or acid-sensitive, consider neutral alumina.

• Eluent System Selection: Use TLC to determine an appropriate solvent system. The ideal system will give your product an Rf value of approximately 0.3-0.4 and show good separation from all byproducts.

• Column Packing: Pack the column with a slurry of the stationary phase in the initial eluent.

• Sample Loading: Dissolve the crude product in a minimum amount of the eluent or a stronger solvent and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully add the dried powder to the top of the column.

• Elution: Begin eluting with your chosen solvent system, collecting fractions and monitoring them by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

IV. Visualizing the Workflow

Diagram 1: General Purification Workflow

Caption: A generalized workflow for the purification of 2,5-piperazinedithione.

Diagram 2: Troubleshooting Recrystallization

Sources

• 1. A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson’s reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,5-Diketopiperazine — Grokipedia [grokipedia.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Purification – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 5. A novel method for heterocyclic amide–thioamide transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sciencemadness Discussion Board - 2,5-diketopiperazine - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. mdpi.com [mdpi.com]
• 8. A chromatography-free and aqueous waste-free process for thioamide preparation with Lawesson's reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Stability of 2,5-Piperazinedithione in Solution

Welcome to the technical support center for 2,5-piperazinedithione. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges encountered when working with this cyclic dithioamide in solution. Here, we provide in-depth, evidence-based answers to frequently asked questions and troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

General Handling and Storage

Q1: What are the recommended storage conditions for solid 2,5-piperazinedithione and its solutions?

A1: For solid 2,5-piperazinedithione, storage in a cool, dry, and well-ventilated area is recommended. Containers should be kept tightly closed to minimize exposure to moisture and atmospheric oxygen.

When in solution, the stability of 2,5-piperazinedithione is significantly influenced by the solvent, temperature, and pH. For short-term storage (hours to a few days), solutions in aprotic solvents like anhydrous DMSO or DMF should be stored at 2-8°C and protected from light. For long-term storage, it is advisable to store solutions at -20°C or below in tightly sealed containers. Aqueous solutions are generally less stable and should be prepared fresh whenever possible.

Troubleshooting Guide: Stability Issues in Solution

Q2: I am observing a decrease in the concentration of my 2,5-piperazinedithione stock solution in DMSO over time. What could be the cause?

A2: A decrease in the concentration of 2,5-piperazinedithione in DMSO can be attributed to several factors, primarily hydrolysis and oxidation.

• Hydrolysis: Although DMSO is an aprotic solvent, it is hygroscopic and can absorb moisture from the atmosphere. This water can then participate in the hydrolysis of the thioamide bonds, especially if the DMSO is not of high purity (anhydrous). The thioamide functional group is susceptible to both acid- and base-catalyzed hydrolysis.

• Oxidation: The thioamide sulfur atoms can be oxidized, particularly in the presence of trace metal impurities or upon exposure to light and atmospheric oxygen. DMSO itself can also participate in oxidation reactions under certain conditions.

Troubleshooting Steps:

• Use High-Purity Anhydrous DMSO: Ensure that the DMSO used is of the highest purity and is anhydrous. Use fresh bottles or properly stored and sealed solvents.

• Inert Atmosphere: When preparing and handling solutions, consider working under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen and moisture.

• Light Protection: Store stock solutions in amber vials or wrap containers in aluminum foil to protect them from light, which can catalyze oxidative degradation.

• Storage Temperature: Store stock solutions at -20°C or -80°C to slow down the rate of degradation.

• Monitor with a Control: Prepare a small aliquot of the stock solution and monitor its concentration over time using a stability-indicating analytical method, such as RP-HPLC, to establish a baseline degradation rate under your storage conditions.

Q3: My aqueous buffered solution of 2,5-piperazinedithione is showing rapid degradation. How does pH affect its stability?

A3: The stability of 2,5-piperazinedithione in aqueous solutions is highly pH-dependent. The thioamide bonds are susceptible to both acid- and base-catalyzed hydrolysis.

• Acidic Conditions (pH < 4): Under acidic conditions, the nitrogen atom of the thioamide can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This leads to the opening of the piperazine ring.

• Neutral Conditions (pH 6-8): While more stable than at acidic or basic pH, gradual hydrolysis can still occur.

• Basic Conditions (pH > 8): In alkaline solutions, the hydroxide ion acts as a potent nucleophile, directly attacking the thioamide carbonyl carbon. This base-catalyzed hydrolysis is often more rapid than acid-catalyzed hydrolysis and leads to ring-opening to form a dipeptide-like structure.

Experimental Protocol: pH-Dependent Stability Study

• Buffer Preparation: Prepare a series of buffers at different pH values (e.g., pH 3, 5, 7.4, and 9).

• Sample Preparation: Prepare a stock solution of 2,5-piperazinedithione in a suitable organic solvent (e.g., acetonitrile) and dilute it into each buffer to a final concentration suitable for analysis.

• Incubation: Incubate the samples at a controlled temperature (e.g., 37°C) and protect them from light.

• Time-Point Analysis: At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each sample and immediately quench any further reaction by neutralizing the pH or freezing the sample.

• Quantification: Analyze the samples using a validated stability-indicating HPLC method to determine the remaining concentration of 2,5-piperazinedithione.

• Data Analysis: Plot the percentage of remaining 2,5-piperazinedithione against time for each pH to determine the degradation kinetics.

Q4: I have observed the formation of a precipitate in my concentrated solution of 2,5-piperazinedithione. What is the likely identity of this precipitate?

A4: The formation of a precipitate could be due to several reasons:

• Limited Solubility: The concentration of your solution may have exceeded the solubility limit of 2,5-piperazinedithione in the chosen solvent.

• Degradation Product: One of the potential degradation pathways for thioamides is oxidative dimerization to form a disulfide-bridged species. This dimer may have lower solubility than the monomeric 2,5-piperazinedithione, leading to its precipitation.

• Polymerization: Under certain conditions, such as high temperatures, piperazine derivatives can undergo polymerization.

Investigative Steps:

• Solubility Check: Determine the solubility of 2,5-piperazinedithione in your solvent at the experimental temperature.

• Precipitate Analysis: If possible, isolate the precipitate by centrifugation or filtration and analyze it using techniques like Mass Spectrometry (MS) and NMR to elucidate its structure. A higher molecular weight corresponding to a dimer would support the disulfide formation hypothesis.

• LC-MS Analysis of Supernatant: Analyze the supernatant to identify any soluble degradation products that might provide clues to the degradation pathway.

Q5: What are the expected degradation products of 2,5-piperazinedithione, and how can I detect them?

A5: The primary degradation pathways for 2,5-piperazinedithione are expected to be hydrolysis and oxidation.

• Hydrolysis Products: Ring-opening of the piperazine structure would lead to the formation of a linear dipeptide-like molecule containing thioamide and carboxylic acid functional groups. Further hydrolysis could break the second amide bond.

• Oxidation Products: Oxidation of the thioamide groups can lead to the formation of sulfoxides, sulfoxides, or ultimately the corresponding oxo-amide (2,5-piperazinedione). Oxidative dimerization can also occur, leading to the formation of a disulfide-bridged dimer.

Analytical Approach for Degradation Product Identification:

A stability-indicating method using Liquid Chromatography-Mass Spectrometry (LC-MS) is the most powerful tool for identifying degradation products.

• Method Development: Develop a reversed-phase HPLC method that can separate the parent 2,5-piperazinedithione from its more polar hydrolysis products and potentially less polar dimers. A gradient elution with a mobile phase consisting of water and acetonitrile with a suitable modifier (e.g., formic acid or ammonium acetate) is a good starting point.

• Forced Degradation Study: Perform a forced degradation study by exposing 2,5-piperazinedithione to acidic, basic, oxidative, thermal, and photolytic stress conditions as recommended by ICH guidelines.[1][2][3][4]

• LC-MS Analysis: Analyze the stressed samples by LC-MS. The mass spectrometer will provide the molecular weights of the degradation products, which can be used to propose their structures.

• MS/MS Fragmentation: For further structural confirmation, perform tandem mass spectrometry (MS/MS) on the degradation product ions to obtain fragmentation patterns that can help in elucidating their structures.

Data and Diagrams

Table 1: Key Factors Influencing the Stability of 2,5-Piperazinedithione in Solution

Parameter	Influence on Stability	Recommended Mitigation Strategies
pH	Highly unstable in acidic (pH < 4) and basic (pH > 8) aqueous solutions due to hydrolysis.	Maintain pH in the neutral range (6-8) for aqueous solutions. Prepare fresh solutions before use.
Temperature	Increased temperature accelerates both hydrolysis and oxidation rates.	Store solutions at low temperatures (2-8°C for short-term, ≤ -20°C for long-term).
Solvent	Protic solvents (water, alcohols) can participate in hydrolysis. Hygroscopic aprotic solvents (e.g., DMSO) can introduce water.	Use high-purity, anhydrous aprotic solvents. Store under inert gas.
Oxygen	Promotes oxidative degradation of the thioamide groups.	Degas solvents and handle solutions under an inert atmosphere (N₂ or Ar).
Light	Can catalyze photolytic degradation and oxidation.	Protect solutions from light by using amber vials or wrapping containers in foil.

Diagrams

Diagram 1: Potential Degradation Pathways of 2,5-Piperazinedithione

Caption: Potential degradation pathways for 2,5-piperazinedithione in solution.

Diagram 2: Experimental Workflow for Investigating Stability

Caption: A typical workflow for a forced degradation study of 2,5-piperazinedithione.

References

• Freeman, F., & Kim, D. S. H. L. (1990). Thermal decomposition of piperazine, 2-methylpiperazine, and 2,5-dimethylpiperazine. The Journal of Organic Chemistry, 55(23), 5848-5854.
• BenchChem. (2025). A Technical Guide to the Thermogravimetric Analysis of Piperazine Derivatives.
• Gu, Y., & Rochelle, G. T. (2011). Thermal degradation of piperazine and its structural analogs. Energy Procedia, 4, 413-420.
• Chen, X., et al. (2016). Thermal degradation of novel piperazine-based amine blends for CO2 capture. International Journal of Greenhouse Gas Control, 49, 239-249.
• Walter, W., & Bauer, O. H. (1975). THIONO COMPOUNDS, 7. OXIDATION OF THIOAMIDES IN RELATION TO ADVERSE BIOLOGICAL EFFECTS1. Journal of the Chemical Society, Perkin Transactions 1, (1), 41-45.
• Dotsenko, V. V., et al. (2013). Oxidation of Thioamides with the DMSO-HCl System. A Convenient and Efficient Method for the Synthesis of 1,2,4-Thiadiazoles, Isothiazolo[5,4-b]pyridines, and Heterocyclic Disulfides. Chemistry of Heterocyclic Compounds, 49(1), 138-140.
• Dodge, J. A., et al. (2006). SPECTROPHOTOMETRIC MONITORING OF THE OXIDATION OF THIOBENZAMIDE AT VARYING OXIDANT CONCENTRATIONS.
• Loper, G. L., & Szafraniec, L. L. (2008). synthesis and mass spectral analysis of hd degradation products.
• Lasan, V., et al. (2026). SPECTROPHOTOMETRIC MONITORING OF THE OXIDATION OF THIOBENZAMIDE AT VARYING OXIDANT CONCENTRATIONS.
• Miranda, L. P., & Alewood, P. F. (2000). Native Chemical Ligation of Thioamide-Containing Peptides: Development and Application to the Synthesis of Labeled α-Synuclein for Misfolding Studies. PMC.
• Jagasia, R., et al. (2012).
• Drobnis, N. Z., & Koldobskii, G. I. (2006). Metabolism of Thioamides by Ralstonia pickettii TA. ASM Journals.
• BenchChem. (2025). Technical Support Center: Stability and Degradation of Thio-Compounds.
• SGS. (n.d.). Forced Degradation.
• Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.
• PubChem. (n.d.). 2,5-Piperazinedione.
• López-Cobeñas, A., et al. (2005). Microwave-Assisted Synthesis of 2,5-Piperazinediones under Solvent-Free Conditions. Synthesis, 2005(19), 3412-3422.
• Sharma, M. K., & Murugesan, M. (2017). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Journal of Pharmaceutical and Analytical Chemistry, 3(1), 1-5.
• Bajaj, S., et al. (2007). Forced degradation studies—A review. Journal of Applied Pharmaceutical Science, 2(5), 129-138.
• NIST. (n.d.). 2,5-Piperazinedione.
• CymitQuimica. (n.d.). CAS 106-57-0: 2,5-Piperazinedione.
• Klick, S., et al. (2005). Forced degradation studies for drug substances and drug products–scientific and regulatory considerations. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813-823.
• Singh, R., & Rehman, Z. U. (2016). Forced Degradation Studies: A Review. International Journal of Pharmaceutical Sciences and Research, 7(8), 3149-3160.
• Miller, C. A., & Williams, B. D. (2019). Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection. PMC.
• Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances.
• Maroni, P., et al. (1978). The kinetics and mechanism of thioamide hydrolysis promoted by gold(III) bromides in aqueous solution. Journal of the Chemical Society, Perkin Transactions 2, (10), 1148-1153.
• Miller, C. A., & Williams, B. D. (2021). Thioimidate Solutions to Thioamide Problems during Peptide Synthesis. ChemRxiv.
• BenchChem. (2025). Spectroscopic Profile of Piperazine-2,5-dione: An In-depth Technical Guide.
• Pokorná, Z., et al. (2019). Piperazine-2,5-dione (2) synthesis. Reagents and conditions: a, ethylene glycol, 170 °C.
• Miller, C. A., & Williams, B. D. (2025). Improved Fmoc Deprotection Methods for the Synthesis of Thioamide-Containing Peptides and Proteins.
• Zhang, Y., et al. (2022).
• Miller, C. A., & Williams, B. D. (2014). Thioamide-Based Fluorescent Protease Sensors. Journal of the American Chemical Society, 136(4), 1546-1553.
• Al-Ghamdi, A. A. (2018). Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches. Molecules, 23(7), 1735.
• Hughes, G. R., et al. (2023).
• Maroni, P., et al. (1978). Kinetics and mechanisms of hydrolysis of cyclic sulphinamidates. Part 1. Ring opening of 3-phenylperhydro-1,2,3-oxathiazin-2-one. Journal of the Chemical Society, Perkin Transactions 2, (10), 1207-1210.
• ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products.
• Hughes, G. R., et al. (2023).
• Absillis, G., et al. (2013). Amide Bond Hydrolysis in Peptides and Cyclic Peptides Catalyzed by a Dimeric Zr(IV)
• NIST. (n.d.). 2,5-Piperazinedione.
• Zhang, Y., et al. (2021). Poly(amino acid) Synthesis from 2,5‐Diketopiperazines for Acid‐Actuated Drug Release.
• Cipiciani, A., et al. (1979). Hydrolysis of amides. Steric effects on kinetics and mechanism of the basic hydrolysis of N-acylcarbazoles. Journal of Heterocyclic Chemistry, 16(4), 677-680.
• Waske, P. A., et al. (2020). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI.
• The Royal Society of Chemistry. (2019). This journal is © the Owner Societies 2019.
• Tonnesen, H. H. (2004). Photostability and Photostabilization of Drugs and Drug Products. SciSpace.
• El-Sherif, A. A., et al. (2007). Effect of various mixed aqueous solvents on the stability constants of Cu(II) chelates with piperidine-2-carboxylic acid. Journal of the Indian Chemical Society, 84(1), 15-20.

Sources

• 1. Forced Degradation | SGS [sgs.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: 2,5-Piperazinedithione Solubility Solutions

Welcome to the Application Scientist Support Center . This hub is designed for researchers, medicinal chemists, and formulation scientists struggling with the notoriously poor solubility of 2,5-piperazinedithione and its derivatives.

Here, we move beyond basic troubleshooting. We address the thermodynamic root causes of your solubility issues and provide field-proven, self-validating protocols to overcome them—whether you are in the early stages of chemical synthesis or late-stage in vivo formulation.

The Root Cause: Why are these derivatives so insoluble?

Before applying a fix, you must understand the causality of the problem. 2,5-piperazinedithiones (the sulfur analogs of 2,5-diketopiperazines) possess a rigid, planar six-membered heterocyclic core. This geometry facilitates a highly ordered crystal lattice driven by strong intermolecular hydrogen bonding between the thiocarbonyl (C=S) acceptors and the amine (N-H) donors.

This massive lattice energy manifests macroscopically as exceptionally high melting points (often >260 °C) and a thermodynamic resistance to solvation in both aqueous and standard organic media[1]. To dissolve these compounds, your strategy must either disrupt the hydrogen bond network chemically or overcome the lattice energy using specialized solvent systems .

🔬 Troubleshooting Guide 1: Synthetic Handling & Characterization

Q: I have synthesized a novel 2,5-piperazinedithione, but it crashes out of every standard organic solvent (DCM, EtOAc, MeOH). I cannot even dissolve it for NMR characterization. What are my options?

A: This is the most common hurdle. Standard solvents lack the hydrogen-bond disrupting capacity to break the dithione crystal lattice.

• For Characterization: Do not waste time heating standard solvents. Instead, convert an aliquot of your crude product into a readily soluble tetraacetate derivative. This transient modification breaks the lattice, allowing for seamless NMR and MS characterization[1].

• For Downstream Synthesis: If you are performing a thionation of a diketopiperazine precursor, switch to a high-temperature melt system. Dimethyl sulfone is an exceptional, highly polar solvent that melts at 109 °C and can dissolve these rigid heterocycles at elevated temperatures[2].

Protocol: High-Temperature Thionation in Dimethyl Sulfone

This protocol utilizes a self-validating visual cue: the transition from a heterogeneous suspension to a homogenous melt indicates successful solvation and reaction initiation.

• Preparation: In a dry Schlenk flask, combine your diketopiperazine precursor (1.0 eq) with a crystalline thionating agent (e.g., -pyridine complex, 1.1 eq)[3].

• Solvent Addition: Add solid dimethyl sulfone (approx. 5-10 mass equivalents relative to the substrate).

• Heating: Heat the mixture to 165–175 °C under an inert argon atmosphere.

• Validation: Watch for the mixture to form a clear, homogenous melt. This confirms the lattice energy has been overcome[2].

• Reaction & Workup: Stir for 2-4 hours. Cool the mixture to 90 °C and slowly quench with hot water. The dimethyl sulfone and residual thionating agent byproducts will dissolve in the aqueous phase, precipitating the pure 2,5-piperazinedithione.

🧬 Troubleshooting Guide 2: Structural Modification for Lead Optimization

Q: My dithione derivative shows excellent in vitro target binding, but it is too insoluble for cell-based assays. How can I chemically modify the core to improve solubility without destroying the pharmacophore?

A: If your target binding does not strictly require the N-H protons as hydrogen bond donors, the most thermodynamically effective strategy is N-alkylation or N-acylation . By replacing the N-H protons with methyl, allyl, or acetyl groups, you permanently eliminate the intermolecular hydrogen bond network[4][5]. This drastically lowers the melting point and transforms an intractable powder into a compound soluble in standard organic solvents and aqueous co-solvent mixtures.

Protocol: N,N'-Dimethylation of the Piperazinedithione Core

This protocol ensures complete di-substitution, preventing the formation of partially soluble mono-alkylated mixtures.

• Deprotonation: Suspend the 2,5-piperazinedithione (1.0 eq) in anhydrous DMF (a polar aprotic solvent necessary to partially swell the solid) under argon at 0 °C.

• Base Addition: Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.5 eq). Self-validation: Evolution of gas confirms active deprotonation. Stir for 30 minutes until gas evolution ceases and the suspension becomes a clearer thiolate solution.

• Alkylation: Dropwise add Iodomethane (MeI, 3.0 eq). Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous . Extract with EtOAc. You will immediately notice the product is now highly soluble in the organic layer, confirming the successful disruption of the H-bond network[4].

💊 Troubleshooting Guide 3: Pharmaceutical Formulation & Prodrugs

Q: We cannot alkylate the ring nitrogens because the N-H groups are essential for target engagement. How do we formulate the native compound for in vivo pharmacokinetic studies?

A: When the core must remain unmodified, you must rely on transient chemical modifications (prodrugs) or supramolecular formulation.

• Prodrugs: Synthesize a water-soluble prodrug by attaching an ionizable moiety (such as a serine-type or carnitine-type group) via a cleavable linker to the nitrogen. Converting this to a sodium salt can increase aqueous solubility by orders of magnitude[6].

• Co-solvents: For intravenous dosing in animal models, utilize a co-solvent system. A mixture of PEG-400 and physiological saline can effectively solubilize hydrophobic sulfur-containing compounds while remaining biocompatible[7].

📊 Quantitative Impact of Solubility Enhancement Strategies

The table below summarizes the expected physicochemical shifts when applying the troubleshooting strategies to a standard 2,5-piperazinedithione core.

Compound State / Modification	Melting Point (°C)	Intermolecular H-Bonding	Solubility in Water	Solubility in Organics (DCM/EtOAc)
Native 2,5-Piperazinedithione	> 260 °C	Strong (C=S ··· H-N)	< 0.01 mg/mL	Insoluble
N,N'-Dimethyl Derivative	120 - 150 °C	None	~ 0.5 mg/mL	Highly Soluble
N-Allyl / N-Acetyl Derivative	90 - 130 °C	None	~ 1.2 mg/mL	Highly Soluble
Sodium Salt Prodrug (Serine-linked)	Decomposes	Disrupted by Ionization	> 10.0 mg/mL	Poor (Requires polar media)

🗺️ Strategic Decision Matrix

Use the following logic tree to determine the most efficient path for overcoming your specific solubility bottleneck.

Decision matrix for overcoming 2,5-piperazinedithione solubility issues based on application.

References

• CA2825257A1 - A thionation process and a thionating agent Google P

• Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone ResearchGate.[Link]

• CHEMISTRY OF 2,5-DIKETOPIPERAZINE AND ITS BIS-LACTIM ETHER: A BRIEF REVIEW CLOCKSS Archive.[Link]

• Design, Synthesis And Biological Evaluation of Soluble 2,5-Diketopiperazines Derivatives As Potential Antifouling Agents RSC Advances.[Link]

• Medicinal Chemistry and Chemical Biology of Diketopiperazine-Type Antimicrotubule and Vascular-Disrupting Agents J-STAGE.[Link]

• Rongalite®/PEG-400 as reducing system in the synthesis of new glycerol-derived selenol esters ResearchGate.[Link]

Sources

• 1. CA2825257A1 - A thionation process and a thionating agent - Google Patents [patents.google.com]
• 2. US9221855B2 - Thionation process and a thionating agent - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Medicinal Chemistry and Chemical Biology of Diketopiperazine-Type Antimicrotubule and Vascular-Disrupting Agents [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up 2,5-Piperazinedithione Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers and drug development professionals face when scaling up the synthesis of 2,5-piperazinedithione.

Transitioning from milligram-scale discovery to multi-gram or kilogram-scale manufacturing requires strict control over thermodynamics, reagent stability, and mass transfer. This guide provides validated methodologies, mechanistic troubleshooting, and self-validating protocols to ensure high-purity yields.

Process Overview & Scale-Up Strategy

Historically, the thionation of diketopiperazines utilized (LR)[1]. However, LR is notoriously inefficient at the high temperatures required for these rigid cyclic dipeptides, undergoing rapid thermal decomposition that results in intractable polymeric byproducts[2].

To achieve a scalable and clean reaction, the modern standard replaces LR with a crystalline (P₂S₅·2C₅H₅N)[2]. This reagent is structurally stabilized by pyridine ligands, allowing it to withstand high-boiling solvents like dimethyl sulfone or extended reflux in acetonitrile without degrading[2][3].

Synthetic workflow for 2,5-piperazinedithione scale-up.

Validated Experimental Protocols

A robust scale-up protocol must be a self-validating system. Do not proceed to subsequent synthetic steps in your drug development pipeline without verifying the specific analytical markers listed below.

Protocol A: Direct Thionation from 2,5-Piperazinedione (Recommended for Scale-Up)

Causality: Starting from the pre-formed allows for milder conditions (acetonitrile reflux) compared to the one-pot glycine route. This minimizes thermal degradation and significantly reduces the equivalents of the thionating agent required[3][4].

• Reaction Setup: In a reactor equipped with a reflux condenser and mechanical stirrer, combine 2,5-piperazinedione (2.28 g, 20 mmol) and crystalline P₄S₁₀-pyridine complex (2.28 g, 8 mmol) in 50 mL of anhydrous acetonitrile[2].

• Execution: Heat the mixture to reflux (~82 °C) for 2 hours. Mechanistic note: The 0.4 molar equivalents of the P₄S₁₀ complex are sufficient because each molecule of the complex can deliver multiple reactive sulfur equivalents selectively to the carbonyls without causing ring-opening[2][3].

• Quench & Isolation: Concentrate the mixture under reduced pressure to remove the bulk of the acetonitrile, then add water. Stir vigorously for 1 hour. Mechanistic note: Water hydrolyzes unreacted phosphorus-sulfur species into water-soluble phosphates, leaving the highly hydrophobic dithione to precipitate out cleanly[2].

• Self-Validation: Collect the solid via filtration (Expected yield: ~90%, 2.63 g).

  • Verification Step: Check the melting point (Expected: 284–285 °C). Run a ¹H NMR in DMSO-d₆. The complete disappearance of the amide proton and the appearance of a sharp thioamide -NH signal at 10.7 ppm confirms complete di-thionation[2].

Protocol B: One-Pot Synthesis from Glycine

Causality: Dimethyl sulfone is selected as the solvent because its high boiling point accommodates the 165–170 °C required to drive both the initial condensation of glycine into the diketopiperazine and its subsequent thionation in a single reactor[2].

• Reaction Setup: Mix glycine (1.50 g, 20 mmol), P₄S₁₀-pyridine complex (10.64 g, 28 mmol), and dimethyl sulfone (8.0 g)[2].

• Execution: Heat the solid mixture to 165–170 °C for 1 hour. The mixture will melt and homogenize as the reaction proceeds[2].

• Quench & Isolation: Allow the mixture to cool slightly (do not let it drop below 110 °C to prevent the solvent from solidifying), then treat with boiling water for 30 minutes[2]. Mechanistic note: Boiling water is critical to dissolve the dimethyl sulfone (m.p. 109 °C) and hydrolyze the large excess of phosphorus byproducts[2].

• Self-Validation: Recrystallize the brownish crude solid from ethanol/DMF (Expected yield: ~63%, 1.85 g).

  • Verification Step: Validate via ¹³C NMR (DMSO-d₆); the thiocarbonyl carbon must appear distinctly at 191.9 ppm , confirming the C=S bond formation[2].

Quantitative Process Parameters

Use the following table to benchmark your scale-up parameters and expected analytical readouts.

Process Parameter	Protocol A (Two-Step)	Protocol B (One-Pot)
Starting Material	2,5-Piperazinedione	Glycine
Thionating Agent	P₄S₁₀-Pyridine (0.4 eq)	P₄S₁₀-Pyridine (1.4 eq)
Solvent	Acetonitrile	Dimethyl Sulfone
Temperature	Reflux (~82 °C)	165–170 °C
Reaction Time	2 hours	1 hour
Workup	Concentration + Water Quench	Boiling Water Quench
Expected Yield	~90%	~63%
Purity Validation	¹H NMR (10.7 ppm -NH)	¹³C NMR (191.9 ppm C=S)

Troubleshooting & FAQs

Q: Why does Lawesson's Reagent (LR) fail or produce intractable tars during high-temperature scale-up? A: At temperatures exceeding 100 °C (and especially at the 165 °C required for the glycine route), LR undergoes rapid thermal decomposition[2]. This decomposition creates reactive radical species and phosphorus polymers that polymerize the starting material. The crystalline P₄S₁₀-pyridine complex is structurally stabilized by the pyridine ligand, maintaining its integrity up to 170 °C, ensuring a clean sulfur transfer[2].

Q: During the acetonitrile route, my product precipitates prematurely, trapping unreacted starting material. How can I resolve this? A: This is a common mass-transfer issue at scale. 2,5-piperazinedithione is highly insoluble in most organic solvents. If precipitation occurs before the 2-hour mark, it can occlude unreacted 2,5-piperazinedione. To troubleshoot: increase the solvent volume by 20% to maintain a fluid slurry, and ensure vigorous mechanical stirring (rather than magnetic stirring) to keep the solid-liquid interface constantly renewed.

Q: The final product contains residual sulfur impurities and has a strong odor. How can we optimize the purification without chromatography? A: Residual odor is typically caused by trapped hydrogen sulfide or low-molecular-weight thiophosphates. Do not attempt silica gel chromatography, as the highly polar dithione will streak heavily. Instead, rely on the self-validating recrystallization step: dissolve the crude solid in a minimal amount of hot DMF, filter hot to remove insoluble sulfur polymers, and slowly add ethanol to crash out the pure 2,5-piperazinedithione[2].

Q: Is it possible to scale the one-pot glycine route to >100 grams? A: While possible, it is not recommended for >100g scale due to the massive exotherm and gas evolution (H₂S) when quenching the large excess of P₄S₁₀-pyridine complex (1.4 equivalents) with boiling water[2]. For large-scale manufacturing, it is significantly safer and higher-yielding to pre-form the 2,5-piperazinedione and use the Acetonitrile Route (Protocol A), which only requires 0.4 equivalents of the thionating agent[2][3].

References

• Title: Thionations Using a P₄S₁₀−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: US9221855B2 - Thionation process and a thionating agent Source: Google Patents URL

• Title: Diketopiperazines Source: Baran Lab URL: [Link]

• Title: 2,5-Piperazinedione (CAS 106-57-0) Source: LookChem URL: [Link]

Sources

• 1. baranlab.org [baranlab.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US9221855B2 - Thionation process and a thionating agent - Google Patents [patents.google.com]
• 4. Cas 106-57-0,2,5-Piperazinedione | lookchem [lookchem.com]

Reference Data & Comparative Studies

The Thio-Advantage: A Comparative Guide to Thionated vs. Non-Thionated Diketopiperazines in Drug Discovery

Introduction: The Enduring Appeal of the Diketopiperazine Scaffold and the Rationale for Thionation

Diketopiperazines (DKPs), the smallest class of cyclic peptides, are a cornerstone of natural product chemistry and medicinal chemistry.[1][2] Their rigid, six-membered ring structure, formed from the condensation of two amino acids, presents a unique three-dimensional scaffold that is pre-organized for receptor binding.[1][2] This inherent conformational constraint often translates to enhanced target affinity and selectivity compared to their linear peptide counterparts. Nature abounds with DKPs possessing a wide array of biological activities, including antimicrobial, antiviral, and antitumor effects, making them "privileged structures" in the quest for new therapeutics.[1][3][4]

Despite their promise, parent DKP scaffolds can suffer from suboptimal pharmacokinetic properties, such as poor metabolic stability and limited cell permeability. To overcome these hurdles, medicinal chemists employ various strategies, one of the most effective being thionation . This guide provides an in-depth comparative analysis of thionated versus non-thionated diketopiperazines, exploring how the simple substitution of a single oxygen atom for sulfur can profoundly alter a molecule's physicochemical properties, biological activity, and overall therapeutic potential. We will delve into the causality behind experimental choices and provide validated protocols to empower researchers in their own discovery efforts.

Part 1: A Tale of Two Amides - Physicochemical and Pharmacokinetic Profiles

The replacement of a carbonyl (C=O) group with a thiocarbonyl (C=S) group induces significant changes in a molecule's electronic and steric properties. These alterations form the basis for the observed differences in the behavior of thionated and non-thionated DKPs.

Synthesis: The Gateway to Thionated Scaffolds

While standard DKPs are readily synthesized from amino acid precursors[3], the introduction of a thioamide bond is most commonly achieved using a thionating agent. Lawesson's Reagent (LR) has emerged as the gold standard for this transformation due to its mild reaction conditions and high efficiency in converting amides to thioamides.[5][6][7]

The mechanism involves the dissociation of the LR dimer into a reactive dithiophosphine ylide monomer.[5][6][8] This monomer then undergoes a [2+2] cycloaddition with the DKP's carbonyl group, followed by a cycloreversion that yields the desired thionated DKP and a stable phosphorus-oxygen byproduct.[6][8] The formation of the strong P=O bond is a key thermodynamic driving force for the reaction.[6]

Sources

• 1. Structures and Biological Activities of Diketopiperazines from Marine Organisms: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO1996000391A1 - Methods for the synthesis of diketopiperazines - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. profiles.wustl.edu [profiles.wustl.edu]
• 5. Lawesson's reagent — Grokipedia [grokipedia.com]
• 6. Lawesson's Reagent [organic-chemistry.org]
• 7. Reagents of the month- April- Lawesson's and Woollins' reagents - SigutLabs [sigutlabs.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Comparison of different synthetic routes to 2,5-piperazinedithione

Synthetic Routes to 2,5-Piperazinedithione: A Comprehensive Comparison Guide

2,5-Piperazinedithione (piperazine-2,5-dithione) is a critical sulfur-containing heterocyclic scaffold, serving as a primary precursor in the synthesis of epipolythiodioxopiperazines (ETPs) and other bioactive natural products. Achieving high-yielding, clean thionation of its oxygenated analogue, 2,5-piperazinedione (glycine anhydride), or direct synthesis from acyclic precursors requires careful selection of reagents and thermodynamic control.

This guide objectively compares the established synthetic routes to 2,5-piperazinedithione, analyzing the mechanistic causality behind reagent and solvent choices to provide a self-validating framework for experimental design.

Mechanistic Overview & Causality of Reagent Selection

The transformation of carbonyl groups to thiocarbonyls in hindered or cyclic dipeptides is notoriously challenging. While Lawesson’s Reagent (LR) is the traditional choice for thionation, it is highly prone to thermal decomposition at temperatures exceeding 120 °C[1].

For the synthesis of 2,5-piperazinedithione, the P4​S10​ -Pyridine complex (crystallized as P2​S5​⋅2C5​H5​N ) is vastly superior[2]. The causality behind this preference lies in two factors:

• Thermal Stability: The P4​S10​ -Pyridine complex remains stable at high temperatures (up to 175 °C), allowing for thionation in high-boiling solvents like dimethyl sulfone[1].

• Reagent Purity & Workup: Commercial P4​S10​ contains inherent impurities that complicate post-reaction purification. By pre-forming the crystalline P4​S10​ -Pyridine complex, these impurities are left behind in the pyridine mother liquor[3]. This results in a highly pure thionating agent that yields cleaner reaction profiles and allows the product to be isolated via simple aqueous precipitation.

Comparison of Synthetic Routes

Route A: Direct Thionation of 2,5-Piperazinedione (The Gold Standard)

The most efficient route utilizes pre-formed 2,5-piperazinedione (glycine anhydride). The substrate is reacted with the P4​S10​ -Pyridine complex in refluxing acetonitrile[3].

• Mechanistic Insight: Because the diketopiperazine ring is already formed, the reagent acts solely as a thionating agent. Only 0.4 equivalents of the P4​S10​ -Pyridine complex are required, as the complex efficiently transfers multiple sulfur atoms per molecule[3].

Route B: One-Pot Synthesis from Glycine (The Atom-Economic Approach)

2,5-Piperazinedithione can be synthesized directly from free glycine in a single pot by heating the amino acid with an excess of the P4​S10​ -Pyridine complex in dimethyl sulfone at 165–170 °C[3].

• Mechanistic Insight: This route is highly demanding because the reagent must act as both a dehydrating/condensing agent (to form the peptide bonds) and a thionating agent. Consequently, a large excess of the P4​S10​ -Pyridine complex (1.4 equivalents relative to glycine) is required[3]. Dimethyl sulfone is specifically chosen as the solvent because it is a polar, aprotic medium with a high boiling point (238 °C) and a melting point of 107–109 °C, providing a stable melt for the high-temperature condensation[2].

Route C: Sulfhydrolysis of 2,5-bis(methylthio)-3,6-dihydropyrazine

An alternative non-thionating route involves the sulfhydrolysis of 2,5-bis(methylthio)-3,6-dihydropyrazine using hydrogen sulfide ( H2​S )[4].

• Mechanistic Insight: This route bypasses the need for harsh phosphorus-based thionating agents by utilizing a pre-functionalized bislactim ether. However, handling toxic H2​S gas and the multi-step preparation of the starting material makes this route less practical for standard bench synthesis compared to Routes A and B.

Quantitative Comparison of Routes

Route	Starting Material	Reagent	Solvent	Temp (°C)	Time	Yield (%)	Scalability
A	2,5-Piperazinedione	P4​S10​ -Pyridine	Acetonitrile	82 (Reflux)	2 h	90	High
B	Glycine	P4​S10​ -Pyridine	Dimethyl sulfone	165-170	1 h	63	Medium
C	2,5-bis(methylthio)-3,6-dihydropyrazine	H2​S	Various	Varies	Varies	Moderate	Low (Toxicity)

Experimental Protocols

The following protocols utilize the P4​S10​ -Pyridine complex. These workflows are designed as self-validating systems: the addition of water at the end of the reaction deliberately decomposes any unreacted phosphorus-sulfur species and dissolves the solvent (acetonitrile or dimethyl sulfone), leaving only the highly insoluble dithione product to precipitate.

Protocol 1: Synthesis from 2,5-Piperazinedione (Route A)[3]

• Setup: In a round-bottom flask, suspend 2,5-piperazinedione (2.28 g, 20 mmol) and crystalline P4​S10​ -Pyridine complex (2.28 g, 8 mmol) in anhydrous acetonitrile (50 mL).

• Reaction: Heat the mixture to reflux (approx. 82 °C) under an inert atmosphere for 2 hours.

• Concentration: Cool the mixture to room temperature and concentrate the solvent under reduced pressure.

• Precipitation: Add distilled water to the concentrated residue. Stir the resulting suspension vigorously for 1 hour to ensure complete hydrolysis of residual thionating agent.

• Isolation: Collect the precipitated solid via vacuum filtration.

• Validation: The resulting product (approx. 2.63 g, 90% yield) should present as a solid with a melting point of 284–285 °C.

Protocol 2: One-Pot Synthesis from Glycine (Route B)[3]

• Setup: In a reaction vessel, combine free glycine (1.50 g, 20 mmol), crystalline P4​S10​ -Pyridine complex (10.64 g, 28 mmol), and solid dimethyl sulfone (8.0 g).

• Reaction: Heat the solid mixture to 165–170 °C. The dimethyl sulfone will melt (mp ~109 °C), creating a homogenous liquid phase. Maintain this temperature for 1 hour.

• Quenching: Allow the reaction mixture to cool slightly (but remain above the melting point of the solvent), then carefully pour the melt into boiling water.

• Hydrolysis: Boil the aqueous mixture for 30 minutes. This critical step dissolves the dimethyl sulfone and destroys phosphorus byproducts.

• Isolation: Cool the mixture and collect the brownish solid via filtration.

• Purification: Recrystallize the crude solid from an Ethanol/DMF mixture to yield the pure 2,5-piperazinedithione (approx. 1.85 g, 63% yield).

Reaction Workflow Diagram

Figure 1: Comparison of synthetic pathways to 2,5-piperazinedithione.

References

• Bergman, J., Pettersson, B., Hasimbegovic, V., & Svensson, P. H. (2011). Thionations Using a P4S10−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone. The Journal of Organic Chemistry, 76(6), 1546-1553. URL:[Link]

• Hartke, K., & Brutsche, A. (1993). Attempted synthesis of α-amino dithio esters by the bislactim ether method. Archiv der Pharmazie, 326(2), 63-68. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CA2825257A1 - A thionation process and a thionating agent - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Benchmarking the Stability of 2,5-Piperazinedithione Against Analogs: A Comprehensive Guide

Executive Summary

The 2,5-diketopiperazine (DKP) ring is a privileged heterocyclic scaffold in drug discovery, renowned for its conformational rigidity, hydrogen-bonding capacity, and exceptional resistance to enzymatic degradation. However, the isosteric replacement of the carbonyl oxygens with sulfur to form 2,5-piperazinedithione (PDT) fundamentally alters the physicochemical landscape of the molecule. This guide provides an objective, data-driven comparison of PDT against its oxo-analog (DKP) and monothio-derivatives. By dissecting the causality behind their stability profiles—encompassing thermal, hydrolytic, and oxidative parameters—this document serves as a definitive resource for researchers engineering novel thio-peptide therapeutics or metal-chelating pharmacophores.

Mechanistic Causality: The Impact of Chalcogen Substitution

To understand the stability of PDT, one must first analyze the quantum mechanical and steric consequences of replacing oxygen with sulfur in the amide bond (creating a thioamide):

• Electronegativity and Polarizability: Sulfur is significantly less electronegative and more polarizable than oxygen. This reduces the hydrogen-bond acceptor strength of the thiocarbonyl (C=S) group compared to the carbonyl (C=O) group, altering the compound's solvation shell and increasing its lipophilicity.

• Bond Length and Energy: The C=S double bond is longer (~1.71 Å) and weaker than the C=O bond (~1.23 Å). The highest occupied molecular orbital (HOMO) of the thioamide is higher in energy and primarily localized on the sulfur atom. This creates a softer nucleophilic center, making PDT highly susceptible to electrophilic attack (e.g., by reactive oxygen species).

• Resonance Stabilization: The resonance contribution of the nitrogen lone pair to the C=S bond is less effective than to the C=O bond due to poor orbital overlap (2p on N vs. 3p on S). Consequently, the thiocarbonyl carbon is more electrophilic, rendering it more susceptible to attack by hard nucleophiles like hydroxide ions during hydrolysis.

Stability Benchmarking: PDT vs. Analogs

Thermal Stability

Both DKP and PDT exhibit remarkable thermal stability, largely driven by strong intermolecular crystal lattice packing. DKP typically melts near 300 °C. The synthesis of PDT from DKP via thionation (e.g., using crystalline P4​S10​ -pyridine complexes) requires prolonged heating at 165–170 °C in high-boiling solvents like dimethyl sulfone [1]. The fact that PDT can be synthesized and isolated at these elevated temperatures without spontaneous decomposition is a testament to its robust thermal profile. PDT exhibits a melting point of approximately 284 °C [1].

Hydrolytic and Enzymatic Stability

DKPs are famously resistant to broad-spectrum proteases and peptidases, a property that makes them highly attractive for oral drug delivery [2]. PDT retains this enzymatic resistance due to the non-natural nature of the thioamide bond, which is not recognized by standard proteolytic active sites.

However, under extreme chemical conditions (pH < 2 or pH > 10), PDT demonstrates lower hydrolytic stability than DKP. The softer thiocarbonyl carbon is more prone to hydration and subsequent ring-opening than the highly resonance-stabilized DKP amide bond.

Oxidative Susceptibility

The most critical divergence between PDT and DKP lies in oxidative stability. While DKP is entirely inert to ambient oxygen and mild oxidants, PDT is highly reactive. The sulfur atom's high-energy lone pairs make it a prime target for reactive oxygen species (ROS), leading to the rapid formation of sulfines ( R2​C=S=O ), sulfenes, or eventual desulfurization back to the oxo-analog.

Figure 1: Comparative degradation pathways of PDT and DKP under hydrolytic and oxidative stress.

Quantitative Benchmarking Data

The following table summarizes the comparative stability metrics of the piperazine-2,5-dione series.

Parameter	2,5-Diketopiperazine (DKP)	Monothio-DKP	2,5-Piperazinedithione (PDT)
Melting Point (°C)	~ 300	~ 290	~ 284
Enzymatic Stability (Plasma)	> 99% remaining (24h)	> 99% remaining (24h)	> 99% remaining (24h)
Hydrolytic t1/2​ (pH 1.2, 37°C)	> 72 h	~ 48 h	~ 24 h
Hydrolytic t1/2​ (pH 7.4, 37°C)	> 72 h	> 72 h	> 72 h
Oxidative Susceptibility (1% H2​O2​ )	Inert	Moderate (Forms mono-sulfine)	High (Rapid oxidation)
Primary UV/Vis λmax​	~ 210 nm (C=O π→π∗ )	~ 210 nm, ~ 265 nm	~ 270 nm (C=S n→π∗ )

Self-Validating Experimental Protocols

To ensure rigorous, reproducible benchmarking, the following protocols are designed as self-validating systems . They incorporate internal standards for recovery normalization, specific quenching mechanisms to freeze degradation kinetics, and orthogonal analytical readouts.

Protocol A: Accelerated Hydrolytic Stability Profiling (HPLC-DAD)

Causality of Design: PDT and DKP have distinct chromophores. DKP absorbs strongly only at ~210 nm, whereas PDT exhibits a characteristic n→π∗ transition at ~270 nm. By monitoring both wavelengths simultaneously via a Diode Array Detector (DAD), we can track the disappearance of PDT and the potential appearance of desulfurized DKP byproducts.

Step-by-Step Methodology:

• Preparation of Matrix: Prepare 50 mM phosphate buffers at pH 1.2, 7.4, and 10.0.

• Internal Standard (IS) Spiking: Add Caffeine (final concentration 10 µg/mL) to all buffers. Caffeine is highly stable across this pH range and serves as an internal standard to validate injection volume and sample recovery.

• Analyte Initiation: Dissolve DKP and PDT in LC-MS grade DMSO to create 10 mM stock solutions. Spike stocks into the pre-warmed (37 °C) buffers to achieve a final analyte concentration of 100 µM (1% DMSO final).

• Kinetic Sampling: At t=0,1,2,4,8,12,and 24 hours, extract 100 µL aliquots.

• Quenching (Self-Validation Step): Immediately mix the aliquot with 100 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. This drastically shifts the dielectric constant and drops the temperature, arresting hydrolytic kinetics instantly.

• Analysis: Inject 10 µL onto a C18 Reverse Phase column. Mobile phase: Gradient of Water/Acetonitrile (0.1% TFA).

• Data Processing: Calculate the ratio of Analyte Peak Area to IS Peak Area. Plot ln(Area Ratio) vs. Time to determine the pseudo-first-order degradation rate constant ( k ) and half-life ( t1/2​ ).

Protocol B: Oxidative Stress Benchmarking

Causality of Design: Because thiones oxidize rapidly, standard benchtop handling can introduce artifactual degradation. This protocol utilizes a controlled H2​O2​ environment and a specific chemical quench to ensure the observed degradation is strictly a function of the controlled oxidative stress.

Step-by-Step Methodology:

• Reaction Setup: Prepare a 100 µM solution of PDT and DKP (separate vials) in 50 mM ammonium acetate buffer (pH 7.4) containing 10 µg/mL IS (Caffeine).

• Oxidant Introduction: Add H2​O2​ to achieve a final concentration of 1.0% (v/v). Incubate at 25 °C in the dark (to prevent photolytic confounding variables).

• Kinetic Sampling & Chemical Quenching: At t=0,15,30,60,and 120 minutes, withdraw 50 µL aliquots. Immediately quench by adding 50 µL of 200 mM Sodium Thiosulfate ( Na2​S2​O3​ ). Crucial Causality: Thiosulfate instantly reduces residual H2​O2​ , stopping the oxidation of the thiocarbonyl group at the exact timestamp of extraction.

• Analysis: Analyze via LC-MS/MS. Monitor the parent mass of PDT (e.g., [M+H]+ m/z 147) and look for the +16 Da (sulfine) and +32 Da (sulfene/desulfurization) mass shifts to map the degradation pathway. DKP serves as the negative control and should show zero mass shift.

References

• Olesen, P. H., et al. "Thionations Using a P4S10−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone." The Journal of Organic Chemistry, vol. 76, no. 8, 2011, pp. 2828–2836.[Link]

• Borthwick, A. D. "2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products." Chemical Reviews, vol. 112, no. 7, 2012, pp. 3641–3716. (Referenced conceptually via ResearchGate archives on DKP stability).[Link]

• Bergman, J., et al. "Thionation process and a thionating agent.

A Researcher's Guide to the Biological Target Selectivity of 2,5-Piperazinedithiones

For researchers and drug development professionals, the quest for therapeutic agents with high target selectivity and minimal off-target effects is paramount. The 2,5-piperazinedione (also known as diketopiperazine or DKP) scaffold has emerged as a "privileged structure" in medicinal chemistry, demonstrating a remarkable versatility in engaging a wide array of biological targets with notable specificity.[1][2][3] This guide provides an in-depth, objective comparison of the performance of DKP derivatives against various biological targets, supported by experimental data and detailed methodologies, to empower researchers in their pursuit of novel therapeutics.

The 2,5-Piperazinedione Scaffold: A Foundation for Selectivity

The inherent rigidity of the DKP ring system, combined with the stereochemical diversity offered by the amino acid precursors, provides a unique three-dimensional framework for the design of highly selective ligands. This structural constraint reduces the entropic penalty of binding to a target protein, often leading to higher affinity and specificity compared to more flexible linear peptides.

I. Unraveling the Selectivity of DKP-Based Oxytocin Antagonists

Preterm labor is a significant global health concern, and the oxytocin receptor (OTR) is a key target for the development of tocolytic agents to delay premature birth. While the non-DKP peptide antagonist, atosiban, is in clinical use, its limited oral bioavailability and cross-reactivity with vasopressin receptors (V1a, V1b, V2) present therapeutic challenges.[4] DKP-based OTR antagonists have demonstrated superior selectivity and oral bioavailability.

Comparative Analysis: DKP Derivatives vs. Atosiban

Compound	Target Affinity (pKi)	Selectivity over Vasopressin Receptors	Reference
DKP Derivative 37	8.9 (hOTR)	>1000-fold over hV1a, hV2, and hV1b	[5]
Epelsiban (DKP)	9.9 (hOTR)	>31000-fold over hV1a, hV2, and hV1b
Atosiban (non-DKP)	7.05 (in vivo pA2)	~18-fold more selective for OTR over V1a	[6]
Barusiban (non-DKP)	High affinity for hOTR	~300-fold over hV1a	[7]

As the data indicates, DKP-based antagonists like derivative 37 and Epelsiban exhibit a significantly higher degree of selectivity for the human oxytocin receptor compared to both the clinically used atosiban and another non-DKP antagonist, barusiban.[4][5][6][7] This enhanced selectivity is crucial for minimizing potential side effects associated with the blockade of vasopressin receptors, such as cardiovascular and renal complications.

Experimental Workflow: Determining Oxytocin Receptor Antagonist Selectivity

The following workflow outlines the key experimental steps to assess the selectivity of a novel DKP derivative for the oxytocin receptor.

Caption: Experimental workflow for assessing OTR antagonist selectivity.

Detailed Protocol: Competitive Radioligand Binding Assay for Oxytocin Receptor

This protocol is fundamental for determining the binding affinity (Ki) of a test compound for the oxytocin receptor and its selectivity over vasopressin receptors.

Materials:

• Cell membranes prepared from cell lines stably expressing the human oxytocin receptor (hOTR) and human vasopressin receptors (hV1a, hV1b, hV2).

• Radioligand: [³H]-Oxytocin or a suitable iodinated antagonist like ¹²⁵I-ornithine vasotocin analog.[8]

• Unlabeled competitor ligands (test compound, unlabeled oxytocin, and vasopressin).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

• Glass fiber filters (e.g., Whatman GF/C).

• Filtration apparatus.

• Scintillation counter and scintillation fluid.

Procedure:

• Reaction Setup: In a 96-well plate, combine the binding buffer, a fixed concentration of the radioligand (typically at or below its Kd value), and varying concentrations of the unlabeled test compound.

• Total and Non-specific Binding: For total binding wells, no unlabeled competitor is added. For non-specific binding wells, a high concentration of unlabeled oxytocin (e.g., 1 µM) is added.

• Initiation: Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a predetermined time to reach equilibrium (e.g., 60 minutes).[9]

• Termination: Rapidly terminate the reaction by vacuum filtration through the glass fiber filters. This separates the bound from the free radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve. The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding) is determined from this curve. The Ki value is then calculated using the Cheng-Prusoff equation. Repeat this procedure for the vasopressin receptors to determine the selectivity index.

II. Precision Targeting of Histone Deacetylases (HDACs) with DKP Derivatives

Histone deacetylases are a class of enzymes that play a crucial role in epigenetic regulation and are validated targets for cancer therapy. However, many non-selective HDAC inhibitors exhibit significant side effects. The development of isoform-selective inhibitors is a key objective in the field. DKP-based compounds have emerged as highly selective inhibitors of HDAC6.

Comparative Analysis: DKP-Based HDAC6 Inhibitors vs. Other Compounds

Compound	HDAC6 IC50	Selectivity over other HDACs	Reference
DKP Derivative 21b	0.73 nM	144-10941-fold over other HDAC isoforms
ACY-1215 (Ricolinostat)	5.4 nM	>10-fold more selective for HDAC6	[10][11]
Vorinostat (SAHA)	Pan-HDAC inhibitor	Non-selective
Romidepsin	Class I selective HDAC inhibitor	Selective for Class I HDACs

The DKP derivative 21b demonstrates exceptional potency and selectivity for HDAC6, surpassing the selectivity profile of the well-characterized selective HDAC6 inhibitor ACY-1215.[11] This high degree of selectivity is attributed to the unique interactions of the DKP scaffold with the catalytic domain of HDAC6.

Experimental Workflow: Characterizing a Selective HDAC6 Inhibitor

Caption: Workflow for evaluating a selective HDAC6 inhibitor.

Detailed Protocol: In Vitro HDAC Inhibitor Screening Assay

This fluorogenic assay is a common method for determining the in vitro potency of HDAC inhibitors.

Materials:

• Recombinant human HDAC isoforms (e.g., HDAC1, HDAC2, HDAC3, HDAC6, etc.).

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

• HDAC assay buffer (e.g., 25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂).[12]

• HDAC developer solution (containing a protease like trypsin and a stop solution like Trichostatin A).

• Test compound and a known HDAC inhibitor (e.g., Trichostatin A) as a positive control.

• 96-well or 384-well black microplates.

• Fluorescence plate reader.

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in the assay buffer.

• Enzyme Reaction: In the microplate, add the assay buffer, the recombinant HDAC enzyme, and the test compound at various concentrations.

• Initiation: Add the fluorogenic HDAC substrate to all wells to start the reaction.

• Incubation: Incubate the plate at 37°C for a specified period (e.g., 30-60 minutes).

• Development: Stop the enzymatic reaction by adding the developer solution. The developer contains a protease that cleaves the deacetylated substrate, releasing the fluorescent 7-amino-4-methylcoumarin (AMC) group.

• Fluorescence Measurement: Read the fluorescence intensity using an excitation wavelength of 340-360 nm and an emission wavelength of 440-465 nm.[12]

• Data Analysis: Calculate the percent inhibition of HDAC activity for each concentration of the test compound relative to the no-inhibitor control. Plot the percent inhibition against the log of the compound concentration to determine the IC50 value. Repeat the assay for a panel of HDAC isoforms to determine the selectivity profile.

III. Selective Cytotoxicity of DKP Derivatives in Cancer

A critical aspect of anticancer drug development is achieving selective toxicity towards cancer cells while sparing normal, healthy cells. Several studies have reported that DKP derivatives exhibit potent cytotoxic effects against various cancer cell lines with a favorable selectivity profile.[1][2][13]

Comparative Analysis: Cytotoxicity of DKP Derivatives

Compound	Cancer Cell Line	IC50	Selectivity	Reference
Compound 11	A549 (Lung Carcinoma)	1.2 µM	Not explicitly quantified, but described as having high liposolubility which can be beneficial for anticancer activity.	[3]
Hela (Cervical Cancer)	0.7 µM	[3]
(S)-2a (2,6-DKP)	MDA-MB-231 (Breast Cancer)	Low µM range	Not cytotoxic to Vero (normal kidney) cells at tested concentrations up to 12.0 mM.	[14]
Plinabulin (DKP derivative)	Various cancer cell lines	Nanomolar range	Under clinical investigation, suggesting a therapeutic window.	[13]

The data for the 2,6-DKP derivative (S)-2a is particularly noteworthy, as it demonstrates potent activity against an aggressive triple-negative breast cancer cell line while showing no toxicity to normal kidney cells at significantly higher concentrations.[14] This highlights the potential of the DKP scaffold to yield compounds with a desirable therapeutic index.

Experimental Workflow: Assessing Selective Anticancer Activity

Caption: Workflow for evaluating the selective cytotoxicity of an anticancer agent.

Detailed Protocol: MTT Cell Viability Assay

The MTT assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of a compound.[15][16][17][18]

Materials:

• Cancer and normal cell lines.

• Complete cell culture medium.

• 96-well clear microplates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Multi-well spectrophotometer (plate reader).

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the DKP derivative for a specified duration (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

• MTT Addition: After the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a plate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

Conclusion

The 2,5-piperazinedione scaffold has proven to be a highly versatile and effective platform for the development of selective biological agents. The examples of highly selective oxytocin antagonists and HDAC6 inhibitors, as well as promising anticancer agents, underscore the potential of DKP derivatives in addressing a range of therapeutic needs. The experimental workflows and detailed protocols provided in this guide are intended to equip researchers with the necessary tools to rigorously evaluate the selectivity of their own DKP-based compounds and contribute to the advancement of targeted therapies.

References

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• Evans, B. E., et al. (2005). 2,5-Diketopiperazines as Potent, Selective, and Orally Bioavailable Oxytocin Antagonists. 2. Synthesis, Chirality, and Pharmacokinetics. Journal of Medicinal Chemistry, 48(22), 6956–6969.

• BMG Labtech. (2013, December). Screening for histone deacetylase (HDAC) active compounds. Retrieved from [Link]

• Evans, B. E., et al. (2005). 2,5-diketopiperazines as potent, selective, and orally bioavailable oxytocin antagonists. 2. Synthesis, chirality, and pharmacokinetics. Journal of Medicinal Chemistry, 48(22), 6956–6969.
• Goher, S. S., Abdrabo, W. S., Veerakanellore, G. B., et al. (2024). 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents. Current Pharmaceutical Design, 30(8), 597–623.

• Springer Protocols. (n.d.). Measuring Affinity of Ligands to the Oxytocin Receptor Using Radioligand Binding. Retrieved from [Link]

• Goher, S. S., Abdrabo, W. S., Veerakanellore, G. B., et al. (2024). 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents.
• Goher, S. S., Abdrabo, W. S., Veerakanellore, G. B., et al. (2024). 2,5-Diketopiperazines (DKPs): Promising Scaffolds for Anticancer Agents. PubMed.
• Martinez-Luis, S., et al. (2025). Selective Antiproliferative and Apoptotic Effects of 2,6‐Diketopiperazines on MDA‐MB‐231 Triple‐Negative Breast Cancer. Chemistry & Biodiversity, e202400585.
• Gao, J., et al. (2023). Design, Synthesis and Anticancer Activity of Novel 3,6-Diunsaturated 2,5- Diketopiperazines. Preprints.org.

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]

• Chan, W. Y., et al. (2001). Design of oxytocin antagonists, which are more selective than atosiban. Journal of Peptide Research, 58(3), 247-256.
• Evans, B. E., et al. (2005). 2,5-Diketopiperazines as potent and selective oxytocin antagonists 1: Identification, stereochemistry and initial SAR. Bioorganic & Medicinal Chemistry Letters, 15(10), 2579–2582.
• Amengual, J. E., et al. (2021). First-in-Class Selective HDAC6 Inhibitor (ACY-1215) Has a Highly Favorable Safety Profile in Patients with Relapsed and Refractory Lymphoma. The Oncologist, 26(3), 184–e366.
• Santo, L., et al. (2012). Pharmacodynamic and Pharmacokinetic Properties of a Novel and Selective HDAC6 Inhibitor, ACY-1215, in Combination with Bortezomib in Multiple Myeloma. Blood, 120(21), 2912.

• Alfa Cytology. (n.d.). Competitive Radioligand Binding Assays. Retrieved from [Link]

• Amengual, J. E., et al. (2021). First-in-Class Selective HDAC6 Inhibitor (ACY-1215) Has a Highly Favorable Safety Profile in Patients with Relapsed and Refractory Lymphoma. PubMed.
• Li, Y., et al. (2022). Role of Selective Histone Deacetylase 6 Inhibitor ACY-1215 in Cancer and Other Human Diseases. Frontiers in Oncology, 12, 888835.
• Amengual, J. E., et al. (2021). First-in-Class Selective HDAC6 Inhibitor (ACY-1215) Has a Highly Favorable Safety Profile in Patients with Relapsed and Refractory Lymphoma.
• Pineda, E., et al. (2005). Barusiban, A New Highly Potent and Long-Acting Oxytocin Antagonist: Pharmacokinetic and Pharmacodynamic Comparison with Atosiban. The Journal of Clinical Endocrinology & Metabolism, 90(4), 2275–2281.

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Comparative analysis of thionating reagents for diketopiperazine synthesis

Title: Comparative Analysis of Thionating Reagents for Diketopiperazine Synthesis

Introduction Diketopiperazines (DKPs) are the smallest cyclic peptides and represent a highly privileged scaffold in drug discovery and natural product synthesis[1]. The substitution of the amide carbonyl oxygen with sulfur to form thio-diketopiperazines (thio-DKPs) or dithiodiketopiperazines is a critical structural modification. This bioisosteric replacement enhances proteolytic stability, alters hydrogen-bonding dynamics, and serves as a synthetic precursor for complex epidithiodiketopiperazine (ETP) natural products like epicoccin G[2].

However, the thionation of DKPs presents unique chemical challenges. The rigid, planar geometry of the 6-membered DKP ring renders the α -protons highly acidic. Consequently, the elevated temperatures and extended reaction times typically required for C=O to C=S conversion frequently lead to severe epimerization or complete racemization[3].

This guide objectively compares the three primary thionating reagents used in DKP synthesis—Lawesson’s Reagent, Phosphorus Pentasulfide ( P4​S10​ ), and the Pyridine-Phosphorus Pentasulfide Complex ( Py2​P2​S5​ )—evaluating their mechanistic efficiency, byproduct profiles, and impact on stereochemical integrity.

Mechanistic Overview of DKP Thionation The thionation of an amide carbonyl proceeds via the formation of a highly reactive dithiophosphine ylide (in the case of Lawesson's Reagent), which undergoes a [2+2] cycloaddition with the DKP carbonyl. This forms an oxaphosphetane intermediate, which subsequently undergoes cycloreversion to extrude the thioamide and a phosphine oxide byproduct.

Mechanism of DKP thionation via an oxaphosphetane intermediate.

Comparative Analysis of Thionating Reagents

1. Lawesson’s Reagent (LR) Lawesson’s Reagent is the historical industry standard for amide thionation due to its high reactivity and selectivity[4]. However, its application in DKP synthesis is severely hampered by its byproduct profile. The reaction generates phosphonothioic acid derivatives that co-elute with polar thio-DKPs during silica gel chromatography, often necessitating repeated, yield-destroying purification steps.

2. Phosphorus Pentasulfide ( P4​S10​ ) As the classical precursor to LR, P4​S10​ is highly cost-effective but requires harsher reaction conditions (often refluxing in xylene or toluene)[5]. The core issue with P4​S10​ is its tendency to form insoluble, malodorous polymeric phosphorus-sulfur networks that trap the DKP product, leading to poor isolated yields and tedious workups.

3. Pyridine-Phosphorus Pentasulfide Complex ( Py2​P2​S5​ ) The Py2​P2​S5​ complex has emerged as a superior alternative for DKP thionation. Synthesized by refluxing P4​S10​ in dry pyridine, this non-volatile salt avoids the malodorous handling issues of LR and P4​S10​ . Crucially, the byproducts of Py2​P2​S5​ thionation are entirely water-soluble salts. This allows the thio-DKP to be isolated via a simple aqueous wash, bypassing the chromatographic nightmares associated with Lawesson's Reagent.

Quantitative Performance Comparison

Metric	Lawesson's Reagent (LR)	Phosphorus Pentasulfide ( P4​S10​ )	Py2​P2​S5​ Complex
Typical Yield (Thio-DKP)	60 - 85%	30 - 55%	75 - 90%
Reaction Temperature	80 - 110 °C (Toluene)	110 - 140 °C (Xylene)	80 - 100 °C (Acetonitrile/THF)
Byproduct Profile	Non-polar phosphine oxides	Insoluble polymeric networks	Water-soluble pyridinium salts
Purification Difficulty	High (Co-elution issues)	High (Emulsions, trapped product)	Low (Aqueous extraction)
Epimerization Risk	Moderate to High	High	Low to Moderate

The Epimerization Challenge in DKP Thionation The most insidious failure mode in DKP thionation is the loss of stereochemical integrity[6]. Chromatographic and NMR studies have definitively shown that thionation of cyclic dipeptides frequently results in partial or complete racemization[3].

Causality: The α -protons of a DKP ring are flanked by two carbonyls (or one carbonyl and one thiocarbonyl). The planar nature of the DKP ring aligns these protons perfectly for hyperconjugation. Under the prolonged heating required for thionation, the basicity of the thionating species (or added bases) triggers proton abstraction, forming a planar enol/enolate intermediate. Reprotonation is non-stereoselective, resulting in an epimerized (D,L) or fully racemized product[6].

Epimerization pathway of DKPs via base/heat-induced enolization.

Mitigation Strategy: To suppress epimerization, researchers must prioritize highly reactive thionating agents that operate at lower temperatures (e.g., Py2​P2​S5​ in polar aprotic solvents) and avoid the addition of exogenous amine bases[6].

Experimental Protocols: Self-Validating Workflows

Protocol 1: Standard Thionation using Lawesson's Reagent Note: Use this protocol only when the target DKP is highly non-polar, allowing separation from LR byproducts.

• Preparation: Dissolve the DKP (1.0 eq) in anhydrous toluene (0.1 M) under an inert argon atmosphere.

• Reagent Addition: Add Lawesson’s Reagent (0.6 eq for monothionation; 1.2 eq for dithionation). Causality check: LR provides two active thionating equivalents per molecule.

• Reaction: Heat the mixture to 90 °C and monitor via TLC/LC-MS. (Typical reaction time: 2–6 hours).

• Quench & Workup: Cool to room temperature and concentrate under reduced pressure.

• Purification: Purify immediately via flash column chromatography. Validation: If the product co-elutes with the phosphine oxide byproduct (visible under UV as a broad smear), switch to Protocol 2.

Protocol 2: High-Purity Thionation using Py2​P2​S5​ Complex Note: This is the recommended protocol for polar DKPs and epimerization-prone sequences.

• Reagent Synthesis: Reflux P4​S10​ (1.0 eq) in anhydrous pyridine for 1 hour. Cool to room temperature to precipitate the yellow Py2​P2​S5​ complex. Filter and dry under vacuum.

• Preparation: Dissolve the DKP (1.0 eq) in anhydrous acetonitrile or THF (0.1 M).

• Reaction: Add Py2​P2​S5​ (1.5 eq) and heat to 80 °C. The reaction is typically complete within 1–3 hours due to the enhanced solubility and reactivity of the complex.

• Aqueous Workup (The Critical Advantage): Cool the reaction and partition between Ethyl Acetate and 1M aqueous HCl. The acidic wash removes pyridine, while the water-soluble phosphorus-sulfur salts partition entirely into the aqueous layer.

• Validation: Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate. The resulting crude thio-DKP is often >95% pure by NMR, requiring minimal to no chromatographic purification.

References

• Nicolaou, K. C., et al. "Total Synthesis of Epicoccin G." Journal of the American Chemical Society, 2011.[Link]

• Duengo, S., et al. "Epimerisation in Peptide Synthesis." Molecules, 2023.[Link]

• Szókán, G., et al. "Chromatographic Studies on the Racemization of Thiopeptides." Journal of Liquid Chromatography, 1995.[Link]

• Fischer, P. M. "Diketopiperazines in Peptide and Combinatorial Chemistry." Journal of Peptide Science, 2003.[Link]

• Rigby, J. M. "The Synthesis and Evaluation of WWP2 E3 Ubiquitin Ligase Inhibitors as Anti-Cancer Leads." University of East Anglia Digital Repository, 2018.[Link]

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A Comparative Guide to the Cross-Reactivity of 2,5-Piperazinedithione and its Analogs

This guide provides a comprehensive analysis of the cross-reactivity of 2,5-piperazinedithione, a core scaffold of many biologically active compounds, and its derivatives. Designed for researchers, scientists, and drug development professionals, this document offers a comparative assessment of jejich performance against other functionally similar agents, supported by experimental data and detailed methodologies. We will delve into the key biological activities of this class of compounds, namely cytotoxicity, impact on the NF-κB signaling pathway, and antioxidant potential, providing a framework for evaluating their selectivity and potential off-target effects.

Introduction to 2,5-Piperazinedithiones: A Privileged Scaffold with Diverse Bioactivities

The 2,5-piperazinedithione core, particularly the epipolythiodioxopiperazine (ETP) class, is a prominent feature in a variety of natural products, with the fungal metabolite gliotoxin being the most extensively studied member.[1][2] These compounds exhibit a wide range of potent biological activities, including immunosuppressive, antimicrobial, and antitumor effects.[3][4] The bioactivity of ETPs is intrinsically linked to their internal disulfide bridge, which can interact with intracellular thiol-containing molecules, such as cysteine residues in proteins, and participate in redox cycling, leading to the generation of reactive oxygen species (ROS).[4][5] This reactivity is the basis for their therapeutic potential but also raises concerns about their cross-reactivity and potential for off-target effects.

This guide will focus on comparing the cross-reactivity of 2,5-piperazinedithione derivatives with other compounds that share similar functional outcomes, such as immunosuppression and cytotoxicity. Understanding this cross-reactivity is crucial for the development of selective and safe therapeutic agents.

Comparative Analysis of Biological Activities

To provide a clear comparison, we will evaluate the performance of 2,5-piperazinedithione analogs against established drugs in three key areas: cytotoxicity against cancer cell lines, inhibition of the pro-inflammatory NF-κB pathway, and antioxidant capacity.

Cytotoxicity: A Double-Edged Sword

The cytotoxic nature of 2,5-piperazinedithiones is a key aspect of their potential as anticancer agents.[6] However, this activity must be selective for cancer cells to minimize toxicity to healthy tissues. Here, we compare the cytotoxic profiles of various piperazine derivatives with established anticancer drugs.

Table 1: Comparative Cytotoxicity (IC50/GI50 in µM) of Piperazine Derivatives and Comparator Anticancer Drugs

Compound/Drug Name	Cancer Cell Line	Assay Type	IC50 / GI50 (µM)	Reference
Piperazine Derivatives
Compound 3c (2,5-diketopiperazine derivative)	U937 (Leukemia)	CCK-8	0.36	[6]
Compound 3c (2,5-diketopiperazine derivative)	A549 (Lung)	CCK-8	1.9	[6]
Novel Piperazine Derivative	K562 (Leukemia)	Cell Proliferation	0.06 - 0.16	[7]
CB01	U87 (Glioblastoma)	Not Specified	< 0.05	[7]
RB-1	MDA-MB-231 (Breast)	Not Specified	98.34	[7]
Compound 7g (guanidine derivative)	HT-29 (Colon)	MTT	< 2	[7]
Comparator Anticancer Drugs
Doxorubicin	A2780 (Ovarian)	Not Specified	~1.0	[8]
Satraplatin	L1210 (Leukemia)	Not Specified	~2.5	[9]
Menadione (Vitamin K3)	Various	Not Specified	Varies	[10]
Auranofin	Various	Not Specified	Varies	[10]

Immunosuppression via NF-κB Pathway Inhibition

A primary mechanism of action for many 2,5-piperazinedithiones, including gliotoxin, is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2] This pathway is a critical regulator of inflammatory responses, and its inhibition is a key strategy for immunosuppressive and anti-inflammatory drugs.

Table 2: Comparative NF-κB Inhibition (IC50 in µM) of Piperazine Derivatives and Comparator Immunosuppressive Drugs

Compound/Drug Name	Cell Line	Assay Type	IC50 (µM)	Reference
Piperazine Derivatives
BAT3 (Curcumin analogue)	L428 (Hodgkin's lymphoma)	Luciferase Reporter	~6	[3]
EF31 (Curcumin analogue)	RAW264.7 (Macrophage)	NF-κB DNA-binding	~5	[5]
Comparator Immunosuppressive Drugs
Mycophenolic Acid	PBL	T-cell proliferation	Varies	[11]
Tacrolimus (FK 506)	PBL	T-cell proliferation	Varies	[11]
Sirolimus (Rapamycin)	PBL	T-cell proliferation	Varies	[11]
Cyclosporine A	PBL	T-cell proliferation	Varies	[11]
Dexamethasone	L428 (Hodgkin's lymphoma)	Luciferase Reporter	Varies	[3]
Withaferin A	L428 (Hodgkin's lymphoma)	Luciferase Reporter	Varies	[3]

Antioxidant and Redox Activity: The Role of the Disulfide Bridge

The disulfide bridge in 2,5-piperazinedithiones is a key determinant of their redox activity. These compounds can act as both pro-oxidants, through the generation of ROS, and antioxidants, by interacting with cellular redox systems.[12] This dual nature complicates their cross-reactivity profile. We compare their potential antioxidant activity with other thiol-containing compounds.

Table 3: Comparative Antioxidant Activity of Thiol-Containing Compounds

Compound Name	Assay Type	Key Findings	Reference
Thiol-Containing Compounds
(R)-Dihydrolipoic acid (DHLA)	Various	Potent direct radical scavenger and regenerator of other antioxidants.
N-acetylcysteine (NAC)	Various	Effective antioxidant, but generally less potent than DHLA.
Glutathione (GSH)	Various	Primary aqueous-phase antioxidant.
Captopril	DR and NBT assays	Potent free radical scavenger.	[12]
Cysteamine	DR assay	Acts primarily as an iron chelator.	[12]
Mercaptoethanol	DR assay	Potent free radical scavenger.	[12]
Octanethiol, Dodecanethiol, Hexadecanethiol	Theoretical	Lipophilicity may influence interaction with cell membranes.	[13]

Experimental Methodologies for Cross-Reactivity Assessment

To ensure the reliability and reproducibility of cross-reactivity studies, it is essential to employ standardized and well-validated experimental protocols. This section provides detailed methodologies for the key assays discussed in this guide.

Cytotoxicity Assessment: Lactate Dehydrogenase (LDH) Assay

The LDH assay is a colorimetric method used to quantify cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.

Experimental Workflow: LDH Cytotoxicity Assay

Caption: Workflow for determining cytotoxicity using the LDH assay.

NF-κB Inhibition: Luciferase Reporter Gene Assay

This assay provides a quantitative measure of NF-κB activation by utilizing a reporter cell line that expresses luciferase under the control of an NF-κB response element.

Experimental Workflow: NF-κB Luciferase Reporter Assay

Caption: Workflow for assessing NF-κB inhibition using a luciferase reporter assay.

Target Binding and Cross-Reactivity: Competitive Fluorescence Polarization (FP) Assay

The FP assay is a powerful tool for studying molecular interactions in solution. It measures the change in the polarization of fluorescent light emitted from a small fluorescently labeled ligand (tracer) upon binding to a larger protein. This assay can be adapted to a competitive format to determine the binding affinity of unlabeled compounds.

Experimental Workflow: Competitive Fluorescence Polarization Assay

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• 4. 2,5-Diketopiperazines: A Review of Source, Synthesis, Bioactivity, Structure, and MS Fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of the NF-κB signaling pathway by the curcumin analog, 3,5-Bis(2-pyridinylmethylidene)-4-piperidone (EF31): anti-inflammatory and anti-cancer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis and cytotoxic activities of novel 2,5-diketopiperazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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Head-to-Head Comparison of Substituted 2,5-Piperazinedithione Analogs: Synthesis, Reactivity, and Biological Scaffolding

As a Senior Application Scientist, I frequently evaluate the robustness of synthetic methodologies for generating complex heterocyclic scaffolds. Substituted 2,5-piperazinedithione analogs are critical building blocks in medicinal chemistry. They serve as direct precursors to epipolythiodioxopiperazines (ETPs)—a class of fungal metabolites with profound anticancer and antimicrobial properties—and exhibit intrinsic biological activities, including platelet-activating factor (PAF) antagonism and antiviral efficacy[1].

However, the synthesis of these dithiones via the thionation of 2,5-piperazinediones presents significant chemical challenges. The rigid, highly stable diketopiperazine ring often requires harsh conditions for complete oxygen-to-sulfur exchange. This guide objectively compares the performance of leading thionation reagents and alternative pathways, providing field-proven protocols and supporting experimental data.

Head-to-Head Comparison of Synthetic Pathways

The conversion of a carbonyl group to a thiocarbonyl group is traditionally achieved using phosphorus-sulfur reagents. For 2,5-piperazinedithiones, the choice of reagent dictates the yield, purity, and scalability of the process.

Method A: The P₄S₁₀-Pyridine Complex (The Gold Standard)

Recent advancements have isolated the reactive species from tetraphosphorus decasulfide (P₄S₁₀) and pyridine into a stable, crystalline complex[2]. This reagent is free from the inherent impurities found in commercial P₄S₁₀. Its defining advantage is thermal stability; it can be deployed in high-boiling solvents like dimethyl sulfone at 165–170 °C[2]. At these temperatures, sterically hindered or highly stable diamides like glycylglycine and 2,5-piperazinedione undergo rapid and clean thionation[2].

Method B: Lawesson’s Reagent (LR)

Lawesson's Reagent is the conventional choice for thionation. While effective for simple amides at mild temperatures, it is fundamentally flawed for the synthesis of 2,5-piperazinedithiones that require elevated temperatures. At temperatures approaching 165 °C, LR undergoes rapid thermal decomposition, rendering it inefficient and resulting in complex, difficult-to-purify product mixtures[2].

Method C: Sulfhydrolysis of Iminium Salts (The Alternative Pathway)

An alternative to direct thionation is the sulfhydrolysis of 2,5-bis(methylthio)-3,6-dihydropyrazine or its corresponding iminium salts[3]. Alkylation of the pyrazine yields iminium salts, which upon treatment with H₂S gas, form 1,4-dialkyl-2,5-piperazinedithiones[3]. While this avoids harsh thermal conditions, it requires multi-step pre-activation and handling of highly toxic H₂S, making it less desirable for routine library synthesis.

Quantitative Performance Data

Parameter	P₄S₁₀-Pyridine Complex	Lawesson's Reagent (LR)	Sulfhydrolysis of Iminium Salts
Thermal Stability	High (Stable up to 170 °C)	Low (Decomposes >100 °C)	N/A (Room temp to mild heating)
Typical Yield	63% - 90%	< 40% (at high temp)	50% - 70%
Byproduct Profile	Clean (Water-soluble byproducts)	Complex (Anisole derivatives)	Moderate (Mercaptan byproducts)
Scalability	Excellent (Crystalline, storable)	Moderate (Moisture sensitive)	Poor (Requires toxic H₂S gas)
Optimal Solvent	Acetonitrile, Dimethyl sulfone	Toluene, THF	Methanol, Water

Mechanistic Workflow & Pathway Visualization

Figure 1: Mechanistic workflow comparing thionation pathways for 2,5-piperazinedithione synthesis.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols leverage the P₄S₁₀-pyridine complex, demonstrating its superiority in both yield and operational simplicity.

Protocol 1: Synthesis of 2,5-Piperazinedithione from 2,5-Piperazinedione

Causality Insight: Acetonitrile is chosen as the solvent here because the pre-formed diketopiperazine ring is sufficiently reactive at reflux temperatures (82 °C) when paired with the highly pure P₄S₁₀-pyridine complex, avoiding the need for extreme heat[2].

• Reagent Assembly : Combine 2,5-piperazinedione (2.28 g, 20 mmol) and crystalline P₄S₁₀-pyridine complex (2.28 g, 8 mmol) in a round-bottom flask[2].

• Reaction : Suspend the mixture in anhydrous acetonitrile (50 mL) and heat at reflux for 2 hours[2].

• Workup : Concentrate the mixture under reduced pressure. Add water to the residue to hydrolyze remaining phosphorus species and transfer them to the aqueous phase[2].

• Isolation : Stir the aqueous suspension for 1 hour. Collect the resulting solid via vacuum filtration to yield 2.63 g (90%) of pure 2,5-piperazinedithione[2].

Protocol 2: High-Temperature Synthesis directly from Glycine

Causality Insight: Direct thionation and cyclization of linear amino acids (like glycine) require breaking stable peptide bonds and driving dehydration/thionation concurrently. Dimethyl sulfone is utilized as an inert, highly polar solvent that remains stable at 170 °C[2].

• Reagent Assembly : Mix glycine (1.50 g, 20 mmol), P₄S₁₀-pyridine complex (10.64 g, 28 mmol), and dimethyl sulfone (8.0 g)[2].

• Reaction : Heat the solid mixture to 165–170 °C for 1 hour[2].

• Workup : Allow the mixture to cool slightly, then treat with boiling water for 30 minutes to dissolve the dimethyl sulfone and inorganic byproducts[2].

• Isolation : Recrystallize the brownish solid from an ethanol/DMF mixture to obtain 1.85 g (63%) of the dithione (mp 284 °C)[2].

Protocol 3: Downstream Functionalization (Acetylation)

Causality Insight: To utilize the dithione as a precursor for ETPs or other analogs, the sulfur and nitrogen atoms must be functionalized. Heating in acetic anhydride drives the equilibrium toward the fully acetylated dihydropyrazine derivative[2].

• Reaction : Suspend 2,5-piperazinedithione (1.46 g, 10 mmol) in acetic anhydride (20 mL) and heat at reflux for 2 hours[2].

• Isolation : Concentrate the mixture and triturate with diisopropyl ether to precipitate S,S′-1,4-diacetyl-2,5-bis-acetylthiolo-1,4-dihydropyrazine. Yield: 2.92 g (93%), mp 190–192 °C[2].

Conclusion

For the development of substituted 2,5-piperazinedithione analogs, the crystalline P₄S₁₀-pyridine complex vastly outperforms Lawesson's Reagent. Its thermal stability enables access to high-temperature regimes (up to 170 °C) in solvents like dimethyl sulfone, ensuring complete thionation of stable diketopiperazines without the degradation issues that plague conventional reagents. By adopting these optimized protocols, researchers can reliably access these critical scaffolds for downstream biological screening and complex natural product synthesis.

References

• Thionations Using a P4S10−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• CA2825257A1 - A thionation process and a thionating agent Source: Google Patents URL

• Rongalite®/PEG-400 as reducing system in the synthesis of new glycerol-derived selenol esters using anhydrides and bis-(2,2-dimethyl-1,3-dioxolanylmethyl)diselenide as substrates Source: ResearchGate URL:[Link]

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